S-4-Methylbenzyl-D-cysteine

• CAS: 127348-02-1

Core Science & Biosynthesis

S-4-Methylbenzyl-D-cysteine: A Comprehensive Technical Guide for Advanced Research

This guide provides an in-depth exploration of S-4-Methylbenzyl-D-cysteine, a pivotal molecule in contemporary biochemical and pharmaceutical research. We will delve into its fundamental properties, synthesis, and multifaceted applications, offering field-proven insights for researchers, scientists, and professionals in drug development.

Executive Summary

S-4-Methylbenzyl-D-cysteine is a non-proteinogenic amino acid derivative that has garnered significant interest for its versatile role as a building block in peptide synthesis and as a potential therapeutic agent. Its unique structural features, combining the chirality of D-cysteine with a lipophilic S-4-methylbenzyl protecting group, offer distinct advantages in the design of novel peptides and small molecule drugs. This guide will illuminate the scientific rationale behind its use, from its basic chemical identity to its potential impact on cellular signaling pathways.

Core Molecular Attributes

A thorough understanding of the fundamental physicochemical properties of S-4-Methylbenzyl-D-cysteine is the bedrock of its effective application.

Chemical Identity

Attribute	Value	Source
CAS Number	127348-02-1	[1]
Molecular Formula	C₁₁H₁₅NO₂S	Inferred from L-isomer
Molecular Weight	225.30 g/mol	Inferred from L-isomer
IUPAC Name	(2S)-2-amino-3-[(4-methylphenyl)methyl]sulfanylpropanoic acid
Synonyms	S-(p-Methylbenzyl)-D-cysteine, D-Cys(4-MeBzl)-OH

Note: The molecular weight is identical to its L-isomer, S-4-Methylbenzyl-L-cysteine, as they are stereoisomers.

Physicochemical Properties (Predicted and Inferred)

Property	Predicted/Inferred Value	Rationale/Source
Appearance	White to off-white crystalline powder	Based on L-isomer[2]
Melting Point	Approx. 198 - 213 °C	Based on L-isomer[2]
Solubility	Soluble in aqueous base; limited solubility in water and common organic solvents	General property of amino acids and S-benzyl-L-cysteine[3]
Optical Rotation	Expected to be opposite in sign but equal in magnitude to the L-isomer	Fundamental principle of enantiomers

Synthesis of S-4-Methylbenzyl-D-cysteine: A Mechanistic Approach

The synthesis of S-4-Methylbenzyl-D-cysteine is typically achieved through the nucleophilic substitution of a suitable cysteine precursor with 4-methylbenzyl halide. The choice of reaction conditions and protecting groups is critical to ensure stereochemical integrity and high yield.

Retrosynthetic Analysis

A logical approach to the synthesis involves the disconnection of the C-S bond, identifying D-cysteine and a 4-methylbenzyl electrophile as the starting synthons.

Caption: Retrosynthetic analysis of S-4-Methylbenzyl-D-cysteine.

Proposed Laboratory-Scale Synthesis Protocol

This protocol is a representative method based on established procedures for the S-alkylation of cysteine.[4]

Objective: To synthesize S-4-Methylbenzyl-D-cysteine from D-cysteine and 4-methylbenzyl chloride.

Materials:

• D-cysteine hydrochloride

• 4-Methylbenzyl chloride

• Sodium hydroxide (NaOH)

• Hydrochloric acid (HCl), concentrated

• Ethanol

• Deionized water

• Nitrogen gas supply

Instrumentation:

• Round-bottom flask with a magnetic stirrer

• Reflux condenser

• pH meter or pH paper

• Büchner funnel and filter paper

• Rotary evaporator

Step-by-Step Methodology:

• Dissolution of D-cysteine: In a round-bottom flask, dissolve D-cysteine hydrochloride (1 equivalent) in deionized water under a nitrogen atmosphere. The inert atmosphere is crucial to prevent the oxidation of the thiol group to a disulfide.

• Basification: Cool the solution in an ice bath and slowly add a solution of sodium hydroxide (2 equivalents) to deprotonate the thiol and amino groups, forming the more nucleophilic thiolate. Monitor the pH to ensure it remains basic (pH > 9).

• Addition of the Alkylating Agent: While stirring vigorously, add 4-methylbenzyl chloride (1.1 equivalents) dropwise to the reaction mixture. The slight excess of the alkylating agent helps to drive the reaction to completion.

• Reaction: Allow the reaction to stir at room temperature for 4-6 hours or until TLC analysis indicates the consumption of the starting material. Gentle heating (40-50 °C) can be applied to accelerate the reaction if necessary.

• Neutralization and Precipitation: After the reaction is complete, carefully acidify the mixture with concentrated hydrochloric acid to a pH of approximately 6-7.[3] The product, being zwitterionic, is least soluble at its isoelectric point and will precipitate out of the solution.

• Isolation and Purification: Collect the white precipitate by vacuum filtration using a Büchner funnel. Wash the solid sequentially with cold deionized water, ethanol, and diethyl ether to remove any unreacted starting materials and byproducts.

• Drying: Dry the purified S-4-Methylbenzyl-D-cysteine under vacuum to obtain a fine, white crystalline powder.

Self-Validation: The success of the synthesis should be confirmed by analytical techniques such as ¹H NMR and ¹³C NMR spectroscopy to verify the structure, mass spectrometry to confirm the molecular weight, and polarimetry to confirm the retention of the D-configuration.

Applications in Drug Development and Research

S-4-Methylbenzyl-D-cysteine is a valuable tool in the arsenal of medicinal chemists and biochemists.[1]

Peptide Synthesis

The primary application of S-4-Methylbenzyl-D-cysteine, often in its Fmoc-protected form, is in solid-phase peptide synthesis (SPPS).[5] The 4-methylbenzyl group serves as a stable protecting group for the cysteine thiol, preventing unwanted side reactions during peptide chain elongation. This stability allows for the synthesis of complex, cysteine-containing peptides that are candidates for therapeutics in areas such as oncology and infectious diseases.[5] The ability to form disulfide bonds after deprotection is crucial for the structural integrity and biological activity of many peptides.[5]

Caption: Workflow for incorporating S-4-Methylbenzyl-D-cysteine in SPPS.

Potential as a Pro-drug for Hydrogen Sulfide Delivery

A compelling area of research is the potential for S-4-Methylbenzyl-D-cysteine to act as a pro-drug for the targeted delivery of hydrogen sulfide (H₂S). H₂S is a gasotransmitter with a range of physiological roles, including vasodilation, anti-inflammatory effects, and cytoprotection against oxidative stress.[6]

Mechanism of Action Hypothesis:

It is hypothesized that S-4-Methylbenzyl-D-cysteine, once administered, can be metabolized in vivo to release D-cysteine. D-cysteine is a known substrate for the production of H₂S, particularly in the cerebellum and kidneys, via a pathway involving D-amino acid oxidase (DAO) and 3-mercaptopyruvate sulfurtransferase (3MST).[6] This tissue-specific production of H₂S from D-cysteine offers a promising strategy for targeted therapeutic intervention in conditions such as ischemia-reperfusion injury and neurodegenerative diseases.[6]

Caption: Proposed pathway for H₂S production from S-4-Methylbenzyl-D-cysteine.

Antioxidant Studies

The cysteine moiety in S-4-Methylbenzyl-D-cysteine imparts antioxidant properties.[1] The thiol group can act as a scavenger of reactive oxygen species (ROS), thereby mitigating oxidative stress, which is implicated in a variety of chronic diseases.[1]

Experimental Protocols: A Practical Guide

The following is a representative protocol for the use of Fmoc-S-4-Methylbenzyl-D-cysteine in solid-phase peptide synthesis.

Objective: To incorporate Fmoc-S-4-Methylbenzyl-D-cysteine into a growing peptide chain on a solid support.

Materials:

• Fmoc-protected amino acid resin

• Fmoc-S-4-Methylbenzyl-D-cysteine

• Coupling reagents (e.g., HBTU, DIC)

• Base (e.g., DIPEA)

• Deprotection solution (e.g., 20% piperidine in DMF)

• Solvents (DMF, DCM)

• Cleavage cocktail (e.g., TFA/TIS/H₂O)

Step-by-Step Methodology:

• Resin Swelling: Swell the Fmoc-protected amino acid resin in DMF for 30 minutes.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 5 minutes, followed by a second treatment for 15 minutes to remove the Fmoc protecting group from the N-terminus of the growing peptide chain.

• Washing: Thoroughly wash the resin with DMF and DCM to remove residual piperidine.

• Coupling:

  • Pre-activate Fmoc-S-4-Methylbenzyl-D-cysteine (3 equivalents) with HBTU (3 equivalents) and DIPEA (6 equivalents) in DMF for 5-10 minutes.

  • Add the activated amino acid solution to the resin and allow the coupling reaction to proceed for 1-2 hours at room temperature.

• Washing: Wash the resin with DMF and DCM to remove excess reagents.

• Confirmation of Coupling: Perform a Kaiser test to confirm the completion of the coupling reaction (a negative result indicates a complete reaction).

• Chain Elongation: Repeat steps 2-6 for each subsequent amino acid to be added to the peptide sequence.

• Final Deprotection and Cleavage: Once the desired peptide sequence is assembled, treat the resin with the cleavage cocktail to remove the side-chain protecting groups (including the 4-methylbenzyl group) and cleave the peptide from the resin.

• Precipitation and Purification: Precipitate the crude peptide in cold diethyl ether, and purify by reverse-phase HPLC.

Trustworthiness of the Protocol: This protocol is a standard and well-established method in peptide chemistry. The use of a Kaiser test at each coupling step provides a real-time validation of the reaction's progress, ensuring the integrity of the final peptide product.

Conclusion and Future Directions

S-4-Methylbenzyl-D-cysteine is a molecule of significant utility and potential. Its role as a protected cysteine building block is well-established in the synthesis of complex peptides for therapeutic applications. Furthermore, its potential as a targeted H₂S donor opens up new avenues for the treatment of diseases characterized by oxidative stress and inflammation. Future research should focus on elucidating the precise metabolic fate of S-4-Methylbenzyl-D-cysteine in various cell types and in vivo models to fully realize its therapeutic promise. The development of novel analytical methods to track its conversion to D-cysteine and subsequent H₂S production will be critical in advancing this exciting area of research.

References

• J&K Scientific LLC. S-4-Methylbenzyl-D-cysteine | 127348-02-1. [Link]

• Chem-Impex. Fmoc-S-4-methylbenzyl-L-cysteine. [Link]

• PubChem. S-benzyl-L-cysteine. [Link]

• ResearchGate. S-Benzyl-L-cysteine. [Link]

• Chem-Impex. S-Benzyl-L-cysteine. [Link]

• Green Chemistry (RSC Publishing). S-Alkylation of cysteine-containing peptides using thianthenium salts as an alkyl source in flow. [Link]

• Shibuya, N., & Kimura, H. (2013). Production of hydrogen sulfide from D-cysteine and its therapeutic potential. Frontiers in endocrinology, 4, 87. [Link]

• Glazenburg, E. J., Jekel-Halsema, I. M., Baranczyk-Kuzma, A., Krijgsheld, K. R., & Mulder, G. J. (1984). D-cysteine as a selective precursor for inorganic sulfate in the rat in vivo. Effect of D-cysteine on the sulfation of harmol. Biochemical pharmacology, 33(4), 625–628. [Link]

• Doskey, E. C. (2017). Synthesis of β-Methyl-L-Cysteine as a Model for a β-Methyl-D-Cysteine Building Block for Incorporation into Microbisporicins. LSU Scholarly Repository. [Link]

• Google Patents.

• PMC. Design, synthesis, and molecular docking of cysteine-based sulphonamide derivatives as antimicrobial agents. [Link]

• News-Medical. Revolutionizing cysteine-rich peptide production for drug discovery. [Link]

• MDPI. Cysteine Conjugation: An Approach to Obtain Polymers with Enhanced Muco- and Tissue Adhesion. [Link]

• ResearchGate. Bioactive S-Alk(en)yl Cysteine Sulfoxide Metabolites in the Genus Allium: The Chemistry of Potential Therapeutic Agents. [Link]

• Wikipedia. Selenocysteine. [Link]

• RSC Publishing. Enzymatic synthesis of S-adenosyl-L-homocysteine and its nucleoside analogs from racemic homocysteine thiolactone. [Link]

• ResearchGate. Workflow of substituted cysteine mutagenesis. [Link]

• NIH. Enzymatic combinatorial synthesis of E-64 and related cysteine protease inhibitors. [Link]

• ResearchGate. Enzymatic synthesis of S-adenosyl-l-homocysteine and its nucleoside analogs from racemic homocysteine thiolactone. [Link]

• ACS Publications. Photoinduced Radical Approach for Desulfurative Alkylation of Cysteine Derivatives to Make Unnatural Amino Acids. [Link]

• PubChem. D-Cysteine. [Link]

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Technical Whitepaper: The Pharmacological & Synthetic Profile of S-4-Methylbenzyl-D-Cysteine

Executive Summary

S-4-Methylbenzyl-D-cysteine (often abbreviated as Boc-S-(4-methylbenzyl)-D-cys in synthetic contexts) represents a critical intersection between organic synthesis and chemical biology. While primarily recognized as a robust building block in Solid Phase Peptide Synthesis (SPPS) , its pharmacological utility extends into the design of metabolically stable peptide therapeutics and the investigation of sulfur-dependent metabolic pathways.

This guide analyzes the compound's dual role: first, as a structural tool that confers proteolytic resistance (via D-stereochemistry) and lipophilicity (via the p-methylbenzyl moiety) to bioactive peptides; and second, as a standalone probe for investigating enzymes such as D-Amino Acid Oxidase (DAO) and targets like SIRT1 or Eg5 kinesin , where S-aralkyl cysteine derivatives have shown potent inhibitory activity.

Chemical Architecture & Stability Profile

Structural Logic

The biological activity of S-4-Methylbenzyl-D-cysteine is dictated by three distinct structural features:

• D-Configuration: Unlike the naturally occurring L-cysteine, the D-enantiomer is resistant to hydrolysis by endogenous mammalian proteases. This makes it an ideal residue for "stapling" peptides or creating retro-inverso peptide mimetics that require extended half-lives in plasma.

• S-4-Methylbenzyl Group (p-MeBzl): This moiety protects the reactive thiol (-SH) group. Chemically, it is more stable to acid than the p-methoxybenzyl group, requiring strong acids (e.g., HF) for removal. Biologically, if left intact, it introduces a hydrophobic "anchor" that can interact with non-polar pockets in receptor binding sites (e.g., GPCRs or integrins).

• Thioether Linkage: The sulfur atom remains in a reduced thioether state, preventing the formation of disulfide bridges (cystine) which can cause unwanted aggregation in peptide formulations.

Physicochemical Properties[1]

• Molecular Formula: Cngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

  H NO S

• Molecular Weight: ~225.31 g/mol [1]

• Solubility: Low in neutral aqueous buffers; high in organic solvents (DMSO, DMF) and acidic media.

• Stability: Highly stable against oxidation compared to free cysteine; resistant to racemization during coupling reactions.

Biological Mechanisms & Pharmacological Applications[3][4][5][6]

Proteolytic Resistance & Peptide Engineering

The primary biological utility of S-4-Methylbenzyl-D-cysteine is the evasion of enzymatic degradation . Endogenous peptidases (e.g., trypsin, chymotrypsin) strictly recognize L-amino acids.

• Mechanism: Incorporation of the D-isomer disrupts the stereospecific active site alignment of proteases.

• Application: Used in the synthesis of RGD (Arg-Gly-Asp) analogs. RGD peptides target integrin receptors (e.g.,

  ) to inhibit tumor metastasis. Replacing L-Cys with S-4-Methylbenzyl-D-Cys in these sequences has been shown to increase serum half-life from minutes to hours, enhancing therapeutic efficacy.

Enzyme Inhibition: The S-Aralkyl Cysteine Class

Research into S-substituted cysteines (S-benzyl-L-cysteine, S-trityl-L-cysteine) reveals significant inhibitory activity against specific oncological targets. S-4-Methylbenzyl-D-cysteine serves as a metabolically stable probe in these assays.

Target A: Kinesin Eg5 (KIF11) [2]

• Context: Eg5 is a motor protein essential for bipolar spindle formation during mitosis.

• Activity: S-Trityl-L-cysteine (STLC) is a known allosteric inhibitor of Eg5. Structure-Activity Relationship (SAR) studies indicate that the hydrophobic pocket of Eg5 accepts bulky S-substituents.

• Relevance: The 4-methylbenzyl group mimics the hydrophobic bulk required for this allosteric inhibition, while the D-configuration prevents metabolic clearance, making it a valuable scaffold for designing non-hydrolyzable Eg5 inhibitors.

Target B: SIRT1 (Sirtuin 1) [3]

• Context: SIRT1 deacetylation activity is modulated by cysteine modifications (e.g., S-nitrosation).[4]

• Activity: Small molecule inhibitors often target the hydrophobic cleft near the NAD+ binding site.

• Relevance: S-aralkyl derivatives can act as competitive inhibitors or "false substrates," occupying the acetyl-lysine binding tunnel. The p-methyl group enhances affinity via van der Waals interactions with hydrophobic residues (e.g., Phe, Leu) in the SIRT1 active site.

Modulation of Sulfur Metabolism (DAO Pathway)

D-Amino Acid Oxidase (DAO) is the primary enzyme responsible for metabolizing D-amino acids in the brain (cerebellum) and kidney.

• Substrate: D-Cysteine is a substrate for DAO, producing 3-mercaptopyruvate, which releases Hydrogen Sulfide (H

  S) , a neuroprotective gasotransmitter.

• Inhibition/Modulation: The bulky S-4-methylbenzyl substitution sterically hinders the DAO active site. Consequently, S-4-Methylbenzyl-D-cysteine acts as a competitive inhibitor of DAO, potentially elevating local levels of endogenous D-serine (an NMDA receptor co-agonist) or blocking H

  S production in specific experimental models.

Visualization: Mechanism of Action

The following diagram illustrates the dual pathway interaction: Proteolytic Evasion (Peptide Context) and Enzyme Interaction (Free Acid Context).

Caption: Figure 1: Dual mechanism showing proteolytic resistance in peptides (top) and competitive inhibition of DAO metabolic pathways (bottom).

Experimental Protocols

Protocol: Proteolytic Stability Assay

Objective: To quantify the stability enhancement conferred by S-4-Methylbenzyl-D-cysteine in a peptide sequence compared to its L-counterpart.

Materials:

• Test Peptide A (containing L-Cys).

• Test Peptide B (containing S-4-Methylbenzyl-D-Cys).[1][5]

• Human Plasma or Trypsin/Chymotrypsin mix.

• HPLC-MS (High-Performance Liquid Chromatography - Mass Spectrometry).

Methodology:

• Preparation: Dissolve peptides (1 mg/mL) in PBS (pH 7.4).

• Incubation: Add protease mix (1:100 enzyme:substrate ratio) or 50% human plasma. Incubate at 37°C.

• Sampling: Aliquot 50 µL samples at T=0, 15, 30, 60, 120, and 240 minutes.

• Quenching: Immediately add 50 µL of 1% Formic Acid/Acetonitrile to stop the reaction.

• Analysis: Centrifuge (10,000g, 5 min) and inject supernatant into HPLC-MS.

• Calculation: Plot % remaining peptide vs. time. Calculate

  (half-life).

  • Expected Result: Peptide B should show >90% stability at 4 hours, whereas Peptide A typically degrades <30 minutes.

Protocol: DAO Inhibition Screening

Objective: Determine if S-4-Methylbenzyl-D-cysteine inhibits D-Amino Acid Oxidase activity.

Materials:

• Recombinant Porcine Kidney DAO.

• Substrate: D-Alanine (50 mM).

• Chromogen: o-Dianisidine.

• Peroxidase (HRP).

Methodology:

• Assay Buffer: Prepare 0.1 M Pyrophosphate buffer (pH 8.3).

• Reaction Mix: Combine Buffer, D-Alanine, HRP, and o-Dianisidine.

• Inhibitor Addition: Add S-4-Methylbenzyl-D-cysteine at varying concentrations (0, 10, 50, 100, 500 µM).

• Initiation: Add DAO enzyme (0.5 units) to start the reaction.

• Measurement: Monitor Absorbance at 436 nm (formation of oxidized dye) for 5 minutes.

• Analysis: Determine

  at each inhibitor concentration. Construct a Lineweaver-Burk plot to determine and inhibition type (Competitive vs. Non-competitive).

Data Summary: Comparative Properties

Feature	L-Cysteine	S-Benzyl-L-Cysteine	S-4-Methylbenzyl-D-Cysteine
Stereochemistry	L (Natural)	L	D (Unnatural)
Protease Stability	Low (Rapid degradation)	Low	High (Resistant)
Thiol Reactivity	High (Oxidizes to Cystine)	Blocked (Stable)	Blocked (Highly Stable)
Lipophilicity	Low (Hydrophilic)	Moderate	High (Hydrophobic)
Primary Use	Nutrient / Redox Buffer	Chemoprevention	Peptide Stability / Probe
Target Interaction	Structural Disulfides	Enzyme Substrate	Allosteric Inhibitor / Blocker

References

• Solid Phase Peptide Synthesis & Protecting Groups

  • Merrifield, R. B. (1963). Solid Phase Peptide Synthesis. I. The Synthesis of a Tetrapeptide. Journal of the American Chemical Society. Link

  • Isidro-Llobet, A., et al. (2009). Amino Acid-Protecting Groups. Chemical Reviews. Link

• S-Substituted Cysteines in Cancer & Metabolism

  • DeBonis, S., et al. (2008). Structure-Activity Relationship of S-Trityl-L-Cysteine Analogues as Inhibitors of the Human Mitotic Kinesin Eg5.[2] Journal of Medicinal Chemistry. Link

  • Iciek, M., et al. (2009). Biological properties of garlic and garlic-derived organosulfur compounds. Environmental and Molecular Mutagenesis.[6] Link

• D-Cysteine and DAO Pathway

  • Semba, J., et al. (2011). D-Cysteine is a substrate for D-amino acid oxidase in the mammalian brain. Amino Acids.[6][5][7][8][9][10] Link

  • Shibuya, N., et al. (2013). A novel pathway for the production of hydrogen sulfide from D-cysteine in mammalian cells. Nature Communications. Link

• Peptide Therapeutics (RGD & Stability)

  • Haubner, R., et al. (1996). Structural and functional aspects of RGD-containing cyclic pentapeptides as highly potent and selective integrin alpha(v)beta(3) antagonists. Journal of the American Chemical Society. Link

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An In-depth Technical Guide on the Neuroprotective Properties of S-4-Methylbenzyl-D-cysteine Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

The escalating prevalence of neurodegenerative disorders worldwide necessitates the urgent development of novel and effective therapeutic strategies. Among the promising avenues of research, the exploration of sulfur-containing amino acid derivatives has gained considerable traction. This guide provides a comprehensive technical overview of the neuroprotective properties of a specific class of these compounds: S-4-Methylbenzyl-D-cysteine derivatives. We will delve into their synthesis, proposed mechanisms of action, and a structured approach for their preclinical evaluation, offering insights for researchers and professionals in the field of neurotherapeutics.

Part 1: The Scientific Rationale for S-4-Methylbenzyl-D-cysteine Derivatives

The unique structural features of S-4-Methylbenzyl-D-cysteine derivatives underpin their potential as neuroprotective agents. The presence of a D-cysteine scaffold confers enhanced metabolic stability compared to the naturally occurring L-isomers, a crucial attribute for any potential drug targeting the central nervous system (CNS). Furthermore, the S-benzyl-D-cysteine core has been investigated for various therapeutic applications. The addition of a methyl group at the para-position of the benzyl ring can fine-tune the molecule's lipophilicity, potentially improving its ability to cross the blood-brain barrier.

Part 2: Unraveling the Mechanisms of Neuroprotection

While the precise mechanisms are a subject of ongoing research, several plausible pathways have been proposed for the neuroprotective effects of S-4-Methylbenzyl-D-cysteine derivatives and related compounds.

Key Putative Mechanisms:

• Antioxidant and Anti-inflammatory Activity: Cysteine-containing compounds are known to possess antioxidant properties.[1] They may directly scavenge reactive oxygen species (ROS) or modulate inflammatory pathways.[2][3] Studies on similar compounds have shown a reduction in pro-inflammatory factors.[4]

• Modulation of Cell Survival Pathways: Research suggests that some cysteine derivatives can activate pro-survival signaling pathways like PI3K/Akt.[2][4] This activation can lead to the suppression of apoptotic (cell death) pathways.[2][4]

• Hydrogen Sulfide (H₂S) Donation: H₂S is recognized as a gaseous signaling molecule with neuroprotective effects.[2][5] D-cysteine can be a source of H₂S in the brain, and this production is linked to neuroprotection.[5] The derivatives of D-cysteine may act as donors of this crucial molecule.[4]

• Attenuation of Endoplasmic Reticulum (ER) Stress: ER stress is implicated in various neurodegenerative diseases.[1] Some S-allyl-L-cysteine derivatives have demonstrated protective effects against ER stress-induced neurotoxicity.[1]

• Reduction of Amyloid-β (Aβ) Production: In models of Alzheimer's disease, certain cysteine-containing compounds have been shown to decrease the production of neurotoxic Aβ peptides.[1][6]

Caption: Putative signaling pathways for neuroprotection.

Part 3: Synthesis of S-4-Methylbenzyl-D-cysteine Derivatives

The synthesis of the parent compound, S-4-Methylbenzyl-D-cysteine, can be achieved through a nucleophilic substitution reaction between D-cysteine and 4-methylbenzyl chloride. For more complex derivatives, multi-step synthetic routes may be necessary, often involving the use of protecting groups to ensure regioselectivity.

Experimental Protocol: General Synthesis of S-4-Methylbenzyl-D-cysteine

• Materials: D-cysteine, 4-methylbenzyl halide (e.g., chloride or bromide), a suitable base (e.g., sodium hydroxide or sodium bicarbonate), and an appropriate solvent system (e.g., water, ethanol, or a mixture).

• Procedure: a. Dissolve D-cysteine and the base in the chosen solvent. b. Slowly add the 4-methylbenzyl halide to the reaction mixture with stirring. c. Monitor the reaction progress using a suitable analytical technique, such as thin-layer chromatography (TLC). d. Upon completion, the product can be isolated and purified using standard techniques like crystallization or chromatography.

• Characterization: The identity and purity of the synthesized compound should be confirmed using methods such as Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and High-Performance Liquid Chromatography (HPLC).

Part 4: In Vitro and In Vivo Evaluation of Neuroprotective Properties

A systematic approach is essential to evaluate the neuroprotective potential of these derivatives.

In Vitro Assays

• Cell Viability and Cytotoxicity: Initial studies should determine the toxicity of the compounds on neuronal cell lines (e.g., SH-SY5Y, PC12) using assays like the MTT or LDH assay.[7]

• Neuroprotection Against Insults: The ability of the derivatives to protect neuronal cells from various insults should be assessed. Common insults include:

  • Oxidative stress inducers (e.g., hydrogen peroxide, 6-hydroxydopamine).

  • Excitotoxins (e.g., glutamate).

  • Agents that induce ER stress (e.g., tunicamycin).

Caption: A streamlined in vitro experimental workflow.

In Vivo Models

Promising candidates from in vitro studies should be further evaluated in animal models of neurodegenerative diseases.[8] The choice of model depends on the specific disease being targeted.

• Parkinson's Disease: The MPTP-induced mouse model is commonly used to study the loss of dopaminergic neurons.[1]

• Alzheimer's Disease: Animal models with D-galactose-induced aging can be used to assess the reduction of Aβ production.[1][6] Transgenic mouse models are also frequently employed.[9]

• Stroke: The middle cerebral artery occlusion (MCAO) model in rats is a well-established model for ischemic stroke.[4]

Part 5: Data Presentation and Interpretation

Clear and concise presentation of data is crucial for interpretation and comparison.

Table 1: Example of In Vitro Neuroprotection Data

Treatment Group	Neuronal Viability (%)
Control (no insult)	100
Insult Only	45 ± 5
Insult + Derivative (1 µM)	60 ± 7
Insult + Derivative (10 µM)	75 ± 6
Insult + Derivative (100 µM)	90 ± 4

Conclusion and Future Perspectives

S-4-Methylbenzyl-D-cysteine derivatives represent a promising class of compounds for the development of novel neuroprotective therapies. Their unique chemical properties and multifactorial mechanisms of action make them attractive candidates for further investigation. Future research should focus on lead optimization to enhance potency and pharmacokinetic properties, as well as comprehensive preclinical studies in various animal models to validate their therapeutic potential. A deeper understanding of their molecular targets will be instrumental in advancing these compounds toward clinical development.

References

• The Protective Effects of Hydrogen Sulfide New Donor Methyl S-(4-Fluorobenzyl)-N-(3,4,5-Trimethoxybenzoyl)-l-Cysteinate on the Ischemic Stroke - PMC. (2022-02-25). PubMed Central. [Link]

• Neuroprotective mechanisms of S-allyl-L-cysteine in neurological disease - PMC. NIH. [Link]

• Neuroprotective effects of essential oils in animal models of Alzheimer's and Parkinson's disease: a systematic review - PMC. (2025-07-10). PubMed Central. [Link]

• Neuroprotective Roles of l-Cysteine in Attenuating Early Brain Injury and Improving Synaptic Density via the CBS/H2S Pathway Following Subarachnoid Hemorrhage in Rats. Frontiers. [Link]

• Thoughts on the Role of Endogenous D-Cysteine in Neuronal Function - PMC. (2023-07-01). NIH. [Link]

• s-Allyl cysteine, s-ethyl cysteine, and s-propyl cysteine alleviate β-amyloid, glycative, and oxidative injury in brain of mice treated by D-galactose. (2011-06-08). PubMed. [Link]

• In vitro neuroprotective effects of allicin on Alzheimer's disease model of neuroblastoma cell line. (2022-02-17). DergiPark. [Link]

• [Availability of D-cysteine as a protectant for cerebellar neurons]. PubMed. [Link]

• L-Cysteine Provides Neuroprotection of Hypoxia-Ischemia Injury in Neon. (2021-02-11). DDDT. [Link]

• L-Cysteine Provides Neuroprotection of Hypoxia-Ischemia Injury in Neonatal Mice via a PI3K/Akt-Dependent Mechanism - PMC. (2021-02-11). PubMed Central. [Link]

• Mechanism of neuroprotection and neurodestruction by S-nitrosocysteine. ResearchGate. [Link]

• Neuroprotective Roles of l-Cysteine in Attenuating Early Brain Injury and Improving Synaptic Density via the CBS/H2S Pathway Following Subarachnoid Hemorrhage in Rats - PMC. PubMed Central. [Link]

• Neuroprotective Strategies in Animal and in Vitro Models of Neuronal Damage: Ischemia and Stroke. Madame Curie Bioscience Database - NCBI. [Link]

• Preparation of S-aryl-cysteine and its derivatives.

• Synthesis of β-Methyl-L-Cysteine as a Model for a β-Methyl-D. LSU Scholarly Repository. [Link]

• New insights in animal models of neurotoxicity-induced neurodegeneration. Frontiers. [Link]

• Synthesis of peptides with cysteine sulfinic acid via the cysteine methoxybenzyl sulfone. ResearchGate. [Link]

• New insights in animal models of neurotoxicity-induced neurodegeneration - PMC. (2024-01-08). . [Link]

• Aminovinyl Cysteine Containing Peptides: A Unique Motif That Imparts Key Biological Activity - PMC. PubMed Central. [Link]

• Recent results from neuroprotective interventions in animal models of Parkinson's disease. ResearchGate. [Link]

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Stereochemical &amp; Synthetic Architecture of S-4-Methylbenzyl-D-Cysteine

The following technical guide details the stereochemical architecture, synthetic pathways, and application logic of S-4-Methylbenzyl-D-cysteine .

Technical Guide for Drug Development & Peptide Chemistry

Executive Summary

S-4-Methylbenzyl-D-cysteine (often abbreviated as H-D-Cys(Meb)-OH or H-D-Cys(pMeBzl)-OH ) represents a critical building block in the synthesis of protease-resistant therapeutic peptides. Unlike its L-isomer, the D-configuration confers resistance to endogenous enzymatic degradation, while the 4-methylbenzyl (Meb) group provides a robust sulfur protection strategy that is orthogonal to standard Boc-chemistry acidolysis (TFA) but labile to strong acidolysis (HF/TFMSA).

This guide deconstructs the molecule’s unique stereochemistry, validates its synthetic production, and defines its role in high-integrity peptide synthesis.

Part 1: Stereochemical Foundations (The "Cysteine Exception")

The Absolute Configuration Paradox

To work with D-cysteine derivatives, one must navigate a nomenclature hazard unique to cysteine. While most D-amino acids possess an (ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

)-configuration in the Cahn-Ingold-Prelog (CIP) system, D-Cysteine is designated as ( ) .

• The Rule: The CIP priority rules assign priority based on atomic number.

• The Exception: In most amino acids, the

  -carbon is attached to (7) > (C attached to O) > -group (C) > . This results in L-isomers being ( ).

• The Cysteine Inversion: In cysteine, the sulfur atom (Atomic #16) in the side chain (

  ) takes priority over the carboxyl oxygen (Atomic #8).

  • Priority:

    (1) > (2) > (3) > (4).

  • Result: L-Cysteine is (

    ); D-Cysteine is ( ) .

This distinction is critical when interpreting chiral HPLC data or X-ray crystallography results during drug substance characterization.

Structural Visualization

The following diagram illustrates the stereochemical relationship and the protecting group architecture.

Figure 1: Structural logic of S-4-Methylbenzyl-D-cysteine, highlighting the stability of the thioether bond and the unique (S)-configuration of the D-isomer.

Part 2: Synthetic Methodology & Validation

Synthesis Protocol: S-Alkylation

The synthesis relies on a nucleophilic substitution (

) where the thiolate anion of D-cysteine attacks 4-methylbenzyl chloride.

Reagents:

• D-Cysteine Hydrochloride Monohydrate (CAS: 32443-99-5)

• 4-Methylbenzyl Chloride (p-Xylyl chloride)

• Sodium Hydroxide (NaOH)[1]

• Solvent: Ethanol/Water (1:1 v/v)

Step-by-Step Protocol:

• Solubilization: Dissolve 100 mmol of D-Cysteine HCl in 150 mL of degassed water/ethanol mixture. Degassing is vital to prevent the formation of D-Cystine (disulfide dimer).

• Activation: Add 200 mmol of NaOH (or 2 equivalents) dropwise at 0°C. This neutralizes the HCl salt and deprotonates the thiol (

  ), generating the reactive thiolate nucleophile.

• Alkylation: Add 105 mmol (1.05 eq) of 4-methylbenzyl chloride dropwise over 30 minutes. Maintain temperature <10°C to minimize side reactions.

• Precipitation: Stir for 2 hours at room temperature. Adjust pH to ~5.5 (the isoelectric point of the protected amino acid) using dilute HCl. The product, S-4-Methylbenzyl-D-cysteine , will precipitate as a white solid.

• Purification: Filter, wash with cold water and ether (to remove excess alkyl halide), and recrystallize from hot water/ethanol.

Self-Validating Analytical Criteria

To ensure the product meets pharmaceutical standards, the following data points must be verified.

Test	Expected Result	Technical Insight
Appearance	White Crystalline Powder	Yellowing indicates oxidation (sulfoxide formation).
Melting Point	94–96°C	Matches L-isomer magnitude; sharp range indicates purity.
Optical Rotation	(c=1, 5N HCl)	Crucial: L-isomer is positive (+); D-isomer must be negative (-).
TLC (Silica)	Single Spot ( in BuOH:AcOH:H2O)	Ninhydrin positive (purple).

Part 3: Protecting Group Orthogonality

The selection of the 4-methylbenzyl (Meb) group is a deliberate choice for Boc-chemistry or specialized Fmoc strategies requiring robust side-chain stability.

Stability Hierarchy

The Meb group occupies a specific niche in the stability spectrum:

• More Stable than Mob: 4-Methoxybenzyl (Mob) can be cleaved by TFA with scavengers. Meb is stable to TFA.[2]

• Less Stable than Bzl: Unsubstituted Benzyl (Bzl) requires harsh HF conditions. Meb is cleaved by HF more rapidly, allowing milder "High HF" or TFMSA procedures.

Deprotection Workflow (Graphviz)

Figure 2: Orthogonal deprotection scheme. Note that Meb survives TFA, allowing for selective N-terminal manipulation before final side-chain deprotection.

The Role of Scavengers

When removing the Meb group with HF, the 4-methylbenzyl carbocation is released. Without scavengers, this carbocation will re-alkylate the sulfur or alkylate Trp/Tyr residues.

• Protocol: Use HF : p-Cresol (90:10) .

• Mechanism: p-Cresol traps the 4-methylbenzyl cation, forming 2-(4-methylbenzyl)-4-methylphenol, preventing polymer formation on the cysteine.

References

• National Institutes of Health (NIH). (2013). Understanding Acid Lability of Cysteine Protecting Groups. PMC. Retrieved from [Link]

• Biotage. (2023).[3][4][5] Peptides containing cysteine: the role of scavengers in cleavage cocktail. Retrieved from [Link]

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The Therapeutic Potential of S-4-Methylbenzyl-D-cysteine: A Technical Guide for Drug Development Professionals

Abstract

S-4-Methylbenzyl-D-cysteine is an amino acid derivative with significant, yet largely unexplored, therapeutic potential. This technical guide synthesizes the current understanding of D-cysteine metabolism and the biological activities of related S-substituted cysteine compounds to build a robust scientific rationale for the investigation of S-4-Methylbenzyl-D-cysteine as a novel therapeutic agent. We postulate that its primary mechanism of action involves its role as a targeted hydrogen sulfide (H₂S) donor, with potential applications in neuroprotection and oncology. This document provides a comprehensive overview of the proposed mechanisms, potential therapeutic indications, and a detailed roadmap for preclinical validation.

Introduction: The Emerging Therapeutic Landscape of D-Cysteine and its Derivatives

For decades, L-cysteine has been the focus of biochemical research due to its integral role in protein synthesis and cellular metabolism. However, its D-enantiomer, D-cysteine, has emerged as a molecule with unique and compelling therapeutic properties. Unlike L-cysteine, D-cysteine is not incorporated into proteins, leading to a distinct metabolic fate and pharmacological profile.[1] The therapeutic potential of D-cysteine and its derivatives is primarily linked to two key areas: its role as a precursor for the gasotransmitter hydrogen sulfide (H₂S) and its selective uptake by cancer cells overexpressing specific amino acid transporters.

S-4-Methylbenzyl-D-cysteine, a derivative of D-cysteine, is positioned to leverage these properties. The addition of the S-4-methylbenzyl group is hypothesized to modulate its stability, lipophilicity, and enzymatic conversion, potentially offering a more controlled and targeted delivery of its therapeutic payload.

Proposed Mechanism of Action: S-4-Methylbenzyl-D-cysteine as a Targeted Hydrogen Sulfide Donor

We propose that the principal therapeutic efficacy of S-4-Methylbenzyl-D-cysteine stems from its conversion to H₂S in a tissue-specific manner. H₂S is a critical signaling molecule with pleiotropic effects, including vasodilation, anti-inflammatory, and potent cytoprotective actions, particularly in the nervous and cardiovascular systems.[2][3][4]

The enzymatic pathway responsible for H₂S production from D-cysteine involves two key enzymes: D-amino acid oxidase (DAO) and 3-mercaptopyruvate sulfurtransferase (3MST).[2][3][4][5] DAO, with its high expression in the cerebellum and kidney, converts D-cysteine to 3-mercaptopyruvate (3MP). Subsequently, the ubiquitous enzyme 3MST catalyzes the conversion of 3MP to pyruvate and H₂S.[2][3][4][6] This tissue-specific expression of DAO provides a mechanism for the targeted release of H₂S in these organs.

Diagram: Proposed Metabolic Pathway of S-4-Methylbenzyl-D-cysteine

Caption: Proposed enzymatic conversion of S-4-Methylbenzyl-D-cysteine to H₂S.

Potential Therapeutic Applications

Based on the proposed mechanism and evidence from related compounds, S-4-Methylbenzyl-D-cysteine holds promise in two primary therapeutic areas:

Neuroprotection

The targeted production of H₂S in the brain, particularly the cerebellum, positions S-4-Methylbenzyl-D-cysteine as a strong candidate for treating neurodegenerative diseases and acute neuronal injury.

• Ischemic Stroke: H₂S has been shown to exert neuroprotective effects in models of ischemic stroke by reducing oxidative stress, inflammation, and apoptosis.[2][7][8][9][10] A fluorinated analog of S-4-Methylbenzyl-D-cysteine has demonstrated efficacy in a preclinical stroke model, suggesting a class effect for S-benzyl-D-cysteine derivatives.

• Cerebellar Ataxia: The high expression of DAO in the cerebellum suggests that S-4-Methylbenzyl-D-cysteine could provide localized H₂S-mediated protection to Purkinje cells, which are vulnerable in various forms of ataxia.

Oncology

A growing body of evidence indicates that certain cancer cells, particularly those with high metabolic and oxidative stress, overexpress the cystine/glutamate antiporter, xCT (SLC7A11).[11][12][13][14][15] This transporter imports cystine for the synthesis of the antioxidant glutathione, a crucial molecule for cancer cell survival.[13][14][15]

Intriguingly, D-cysteine has been shown to be selectively taken up by cancer cells with high xCT expression.[16] This selective uptake provides a therapeutic window to target cancer cells while sparing healthy tissues. We hypothesize that S-4-Methylbenzyl-D-cysteine will also be selectively transported via xCT into cancer cells. Once inside, its metabolism could lead to cytotoxic effects through various mechanisms, including the disruption of redox homeostasis or the targeted release of H₂S at high, potentially cytotoxic, concentrations.

Table 1: Comparative Therapeutic Potential of D-Cysteine Derivatives

Compound	Proposed Mechanism	Therapeutic Area	Key Supporting Evidence
D-Cysteine	H₂S Donor, Selective uptake by xCT-high cells	Neuroprotection, Cancer	Protects cerebellar neurons from oxidative stress; attenuates ischemia-reperfusion injury; impairs tumor growth in xCT-overexpressing cancers.[2][4][16]
Methyl S-(4-Fluorobenzyl)-N-(3,4,5-Trimethoxybenzoyl)-l-cysteine	H₂S Donor	Neuroprotection (Ischemic Stroke)	Reduces neuronal death and oxidative stress in a preclinical stroke model.
S-4-Methylbenzyl-D-cysteine	Hypothesized: Targeted H₂S Donor, Selective uptake by xCT-high cells	Potential: Neuroprotection (Ischemic Stroke, Cerebellar Ataxia), Oncology	Rationale based on the combined properties of D-cysteine and the observed activity of a structurally similar compound.

Preclinical Development Roadmap: A Self-Validating System

To rigorously evaluate the therapeutic potential of S-4-Methylbenzyl-D-cysteine, a phased preclinical development plan is proposed. Each stage is designed to validate the core hypotheses and provide the necessary data for progression.

Diagram: Preclinical Validation Workflow

Caption: A phased approach to the preclinical validation of S-4-Methylbenzyl-D-cysteine.

Experimental Protocols

Objective: To determine if S-4-Methylbenzyl-D-cysteine is a substrate for the DAO/3MST pathway and releases H₂S.

Methodology:

• Reaction Setup: Incubate S-4-Methylbenzyl-D-cysteine with purified DAO and 3MST enzymes in a reaction buffer. A control reaction without the enzymes will also be prepared.

• H₂S Detection: Use a fluorescent H₂S probe or a colorimetric assay (e.g., methylene blue method) to measure the concentration of H₂S produced over time.[1][17]

• Data Analysis: Quantify the rate of H₂S release and compare it to known H₂S donors.

Objective: To assess the ability of S-4-Methylbenzyl-D-cysteine to protect neurons from oxidative stress-induced cell death.

Methodology:

• Cell Culture: Culture primary cerebellar neurons or a neuronal cell line.

• Induction of Oxidative Stress: Expose the cells to an oxidative insult, such as hydrogen peroxide or glutamate.

• Treatment: Treat the cells with varying concentrations of S-4-Methylbenzyl-D-cysteine prior to or concurrently with the oxidative insult.

• Viability Assessment: Measure cell viability using a standard MTT assay, which quantifies the metabolic activity of living cells.[18][19][20][21]

• Data Analysis: Compare the viability of treated cells to untreated controls to determine the neuroprotective effect.

Objective: To evaluate the in vivo efficacy of S-4-Methylbenzyl-D-cysteine in a model of ischemic stroke.

Methodology:

• Animal Model: Utilize a transient middle cerebral artery occlusion (tMCAO) model in rodents to induce focal cerebral ischemia.[22]

• Drug Administration: Administer S-4-Methylbenzyl-D-cysteine intravenously or intraperitoneally at various time points before or after the ischemic event.

• Outcome Measures: Assess neurological deficits using a standardized scoring system. Measure infarct volume using TTC staining of brain sections.

• Data Analysis: Compare the neurological scores and infarct volumes between treated and vehicle control groups.

Objective: To determine the anti-tumor efficacy of S-4-Methylbenzyl-D-cysteine in an in vivo cancer model.

Methodology:

• Tumor Implantation: Orthotopically implant human breast cancer cells with high xCT expression into the mammary fat pad of immunodeficient mice.[23][24][25][26][27]

• Treatment Regimen: Once tumors are established, treat the mice with S-4-Methylbenzyl-D-cysteine via a systemic route (e.g., intraperitoneal injection).

• Tumor Growth Monitoring: Measure tumor volume regularly using calipers.

• Data Analysis: Compare the tumor growth curves between the treated and control groups to assess the anti-tumor effect.

Conclusion and Future Directions

S-4-Methylbenzyl-D-cysteine represents a promising therapeutic candidate with a novel, targeted mechanism of action. The scientific rationale, built upon the established biology of D-cysteine and its derivatives, strongly supports its development for neuroprotective and oncological indications. The proposed preclinical roadmap provides a clear and robust strategy for validating its therapeutic potential. Further research into the pharmacokinetics and safety profile of S-4-Methylbenzyl-D-cysteine will be crucial next steps in its journey toward clinical translation.

References

• Shibuya, N., & Kimura, H. (2013). Production of hydrogen sulfide from d-cysteine and its therapeutic potential. Frontiers in Endocrinology, 4, 87.
• Kimura, H. (2021). Hydrogen Sulfide (H₂S) and Polysulfide (H₂Sₙ) Signaling: The First 25 Years. Molecules, 26(12), 3643.
• Shibuya, N., Koike, S., Tanaka, M., Ishigami-Yuasa, M., Kimura, Y., Ogasawara, Y., ... & Kimura, H. (2013). A novel pathway for the production of hydrogen sulfide from D-cysteine in mammalian cells.
• Martinou, J. C., et al. (2025). D-cysteine impairs tumour growth by inhibiting cysteine desulfurase NFS1.
• Cystine/glutamate antiporter xCT deficiency reduces metastasis without impairing immune system function in breast cancer mouse models. (2023).
• Stipanuk, M. H. (2020). Homeostatic impact of sulfite and hydrogen sulfide on cysteine catabolism. British journal of pharmacology, 177(4), 725-741.
• Nagahara, N., Ito, T., Kitamura, H., & Nishino, T. (1998). Tissue and subcellular distribution of 3-mercaptopyruvate sulfurtransferase in the rat: confocal laser and immunoelectron microscopic studies. Journal of Biological Chemistry, 273(49), 32679-32685.
• Lim, J. C. S., et al. (2019). Cystine/glutamate antiporter xCT (SLC7A11) facilitates oncogenic RAS transformation by preserving intracellular redox balance. Proceedings of the National Academy of Sciences, 116(19), 9433-9442.
• Neuroprotective strategies in acute ischemic stroke: A narrative review of recent advances and clinical outcomes. (2024).
• Kaja, S., et al. (2011). Plate reader-based assays for measuring cell viability, neuroprotection and calcium in primary neuronal cultures. Journal of visualized experiments: JoVE, (55).
• Zhang, X., et al. (2020). Orthotopic Transplantation of Breast Tumors as Preclinical Models for Breast Cancer. Journal of Visualized Experiments, (156), e60829.
• Liu, J., & Liu, Y. (2020). The Role of Cystine/Glutamate Antiporter SLC7A11/xCT in the Pathophysiology of Cancer. Frontiers in Oncology, 10, 1623.
• Orthotopic Injection of Breast Cancer Cells into the Mice Mammary F
• Glazenburg, E. J., Jekel-Halsema, I. M., Baranczyk-Kuzma, A., Krijgsheld, K. R., & Mulder, G. J. (1984). D-cysteine as a selective precursor for inorganic sulfate in the rat in vivo. Effect of D-cysteine on the sulfation of harmol. Biochemical pharmacology, 33(4), 625-628.
• Lioi, M. G., et al. (2019). Cystine–glutamate antiporter xCT deficiency suppresses tumor growth while preserving antitumor immunity. Proceedings of the National Academy of Sciences, 116(19), 9443-9448.
• MTT assay and its use in cell viability and prolifer
• Neuroprotective agents in ischemic stroke. (2013). Ovid.
• Establishment of a murine breast tumor model by subcutaneous or orthotopic implantation. (2018).
• Experimental Compounds and Experimental Protocol. (n.d.).
• Viability and survival test. (n.d.). NEUROFIT.
• How to Pick a Neuroprotective Drug in Stroke Without Losing Your Mind?. (2021). MDPI.
• Liu, J., & Liu, Y. (2020). xCT: A Critical Molecule That Links Cancer Metabolism to Redox Signaling. Molecular Cell, 78(4), 583-585.
• CyQUANT MTT Cell Proliferation Assay Kit Protocol. (n.d.). Thermo Fisher Scientific.
• Neuroprotective agents in acute ischemic stroke. (n.d.).
• Characterization of H2S releasing properties of various H2S donors utilizing microplate cover-based colorimetric assay. (2019). PubMed.
• Orthotopic Transplantation of Breast Tumors as Preclinical Models for Breast Cancer. (2020). JoVE.
• In vivo exploration of cerebral ischemia: use of neuroprotective agents in animal studies. (n.d.).
• Generating a Murine Orthotopic Metastatic Breast Cancer Model and Performing Murine Radical Mastectomy. (n.d.).
• Protocol for Cell Viability Assays. (2022). BroadPharm.

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Protocols & Analytical Methods

Application Note: Synthesis and Application of Fmoc-S-4-Methylbenzyl-D-cysteine for Solid-Phase Peptide Synthesis

Abstract

The synthesis of peptides containing cysteine residues is a cornerstone of therapeutic and research-grade peptide development. The nucleophilic thiol side-chain necessitates robust protection to prevent unwanted side reactions, such as oxidation and alkylation, during peptide assembly. This guide provides a comprehensive technical overview and detailed protocols for the synthesis of Nα-Fmoc-S-4-methylbenzyl-D-cysteine (Fmoc-Cys(4-MeBzl)-OH), a critical building block for Solid-Phase Peptide Synthesis (SPPS). We further detail its strategic application in Fmoc-SPPS, highlighting the advantages of the 4-methylbenzyl protecting group and best practices for its incorporation and subsequent deprotection.

Introduction: The Imperative for Cysteine Protection in SPPS

Cysteine's unique thiol (-SH) group is fundamental to the structure and function of many peptides and proteins, primarily through the formation of disulfide bridges. However, during the iterative cycles of Solid-Phase Peptide Synthesis (SPPS), this reactive moiety is a liability. Unprotected thiols can readily oxidize to form undesired disulfide-linked dimers or oligomers, severely complicating purification and compromising yield.[1][2] Therefore, the selection of an appropriate thiol protecting group is a critical decision in the strategic planning of any cysteine-containing peptide synthesis.

An ideal protecting group for Fmoc-SPPS must satisfy several criteria:

• Stability: It must be completely stable to the basic conditions used for Nα-Fmoc group removal (typically 20% piperidine in DMF).[3]

• Orthogonality: It should be cleavable under conditions that do not affect other side-chain protecting groups or the peptide-resin linkage, allowing for precise synthetic control.[1][4]

• Clean Cleavage: Its removal during the final acidolytic cleavage step should be efficient and generate minimal side products.[4]

The 4-methylbenzyl (4-MeBzl) group is a benzyl-type protecting group that offers a reliable balance of these properties. It is stable to the repetitive piperidine treatments of Fmoc-SPPS and is efficiently removed during the final cleavage from the resin with strong acids like trifluoroacetic acid (TFA).[5] The incorporation of D-cysteine, as opposed to the natural L-enantiomer, is a common strategy in drug development to enhance peptide stability against proteolytic degradation.

This document serves as a practical guide for researchers, providing a validated protocol for the two-step synthesis of Fmoc-Cys(4-MeBzl)-OH and its subsequent application in automated or manual Fmoc-SPPS.

Synthesis of Fmoc-S-4-Methylbenzyl-D-cysteine

The synthesis of the title compound is achieved in a straightforward two-step process: (1) S-alkylation of D-cysteine with 4-methylbenzyl chloride, followed by (2) Nα-Fmoc protection of the resulting S-protected amino acid.

Synthesis Workflow

The overall synthetic pathway is depicted below. The first step involves a nucleophilic substitution where the thiolate anion of D-cysteine attacks the benzylic carbon of 4-methylbenzyl chloride. The second step protects the primary amine with the base-labile Fmoc group, rendering the building block ready for SPPS.

Diagram 1: Workflow for the two-step synthesis of Fmoc-Cys(4-MeBzl)-OH.

Experimental Protocol: Synthesis

Materials and Reagents

Reagent/Material	Grade	Supplier
D-Cysteine	≥98%	Standard Vendor
4-Methylbenzyl chloride	98%	Standard Vendor
Sodium hydroxide (NaOH)	Reagent Grade	Standard Vendor
Fmoc-OSu (N-(9-Fluorenylmethoxycarbonyloxy)succinimide)	≥98% (HPLC)	Standard Vendor
Sodium bicarbonate (NaHCO₃)	Reagent Grade	Standard Vendor
Acetone	ACS Grade	Standard Vendor
Diethyl ether	ACS Grade	Standard Vendor
Ethyl acetate (EtOAc)	ACS Grade	Standard Vendor
Hexanes	ACS Grade	Standard Vendor
Hydrochloric acid (HCl), conc.	ACS Grade	Standard Vendor

Step 1: Synthesis of S-4-Methylbenzyl-D-cysteine

• Dissolution: In a round-bottom flask equipped with a magnetic stirrer, dissolve D-cysteine (1.0 eq) in 2 M aqueous sodium hydroxide (2.5 eq) with cooling in an ice bath.

  • Rationale: A basic medium is required to deprotonate the thiol group, forming the more nucleophilic thiolate anion, which is necessary for the S-alkylation reaction.[6] Using excess base ensures complete deprotonation.

• Addition of Alkylating Agent: While stirring vigorously in the ice bath, add 4-methylbenzyl chloride (1.05 eq), dissolved in a minimal amount of ethanol or THF to aid solubility, dropwise to the cysteine solution.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Acidification & Isolation: Cool the reaction mixture in an ice bath and carefully acidify to pH ~5.5 with 6 M HCl. A white precipitate of S-4-Methylbenzyl-D-cysteine will form.

  • Rationale: Adjusting the pH to the isoelectric point of the amino acid minimizes its solubility in the aqueous medium, causing it to precipitate.

• Purification: Collect the precipitate by vacuum filtration, wash thoroughly with cold water, followed by a small amount of cold ethanol to remove residual impurities.

• Drying: Dry the white solid product under vacuum to a constant weight. The product can be used in the next step without further purification if TLC shows high purity.

Step 2: Synthesis of Nα-Fmoc-S-4-Methylbenzyl-D-cysteine

• Dissolution: Suspend the S-4-Methylbenzyl-D-cysteine (1.0 eq) from the previous step in a 10% aqueous sodium bicarbonate solution. Add acetone until a clear solution is obtained. Cool the flask in an ice bath.

  • Rationale: A basic aqueous/organic mixture is used to deprotonate the amino group, facilitating its nucleophilic attack on the Fmoc-OSu reagent, which is soluble in the organic co-solvent.[7]

• Addition of Fmoc Reagent: Add a solution of Fmoc-OSu (1.05 eq) in acetone dropwise to the stirring amino acid solution over 30 minutes, maintaining the temperature at 0-5 °C.

• Reaction: After the addition is complete, allow the mixture to warm to room temperature and stir overnight (12-16 hours).

• Work-up: Remove the acetone under reduced pressure using a rotary evaporator. Dilute the remaining aqueous solution with water and wash with diethyl ether (2x) to remove unreacted Fmoc-OSu and other organic impurities.

• Acidification & Extraction: Cool the aqueous layer in an ice bath and acidify to pH 2-3 with 1 M HCl. The desired product will precipitate or form an oil. Extract the product into ethyl acetate (3x).

• Purification & Drying: Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate (Na₂SO₄). Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude product.

• Crystallization: Recrystallize the crude product from a suitable solvent system (e.g., ethyl acetate/hexanes) to obtain pure Fmoc-S-4-Methylbenzyl-D-cysteine as a white solid.

• Characterization: Confirm the identity and purity of the final product using ¹H NMR, Mass Spectrometry, and HPLC analysis.

Application in Fmoc Solid-Phase Peptide Synthesis (SPPS)

Fmoc-Cys(4-MeBzl)-OH is a versatile building block for the routine synthesis of cysteine-containing peptides. Its stability and cleavage characteristics make it compatible with standard Fmoc-SPPS protocols.

Key Considerations for SPPS

• Racemization Risk: Cysteine derivatives are known to be particularly susceptible to racemization during the carboxyl group activation step, especially when using base-mediated coupling reagents like HBTU/DIPEA.[8]

  • Mitigation Strategy: To minimize epimerization, it is highly recommended to use coupling conditions that operate under neutral or slightly acidic pH. The use of carbodiimide-based activators such as Diisopropylcarbodiimide (DIC) in combination with an additive like OxymaPure or HOBt is the preferred method. Pre-forming symmetrical anhydrides is also an effective, albeit less common, strategy.

• Final Cleavage: The S-4-MeBzl group is cleaved by strong acid, typically as part of the final cleavage cocktail used to release the peptide from the resin and remove other side-chain protecting groups.

  • Scavengers are Crucial: The cleavage generates a reactive benzyl cation. To prevent this cation from re-alkylating sensitive residues like tryptophan or methionine, or the newly deprotected cysteine thiol, a scavenger must be included in the cleavage cocktail.[4] A standard and effective cocktail is TFA/H₂O/TIS (95:2.5:2.5, v/v/v), where triisopropylsilane (TIS) acts as the cation scavenger. For peptides with multiple cysteine residues, adding ethanedithiol (EDT) can help maintain the thiol in its reduced state.

SPPS Workflow Diagram

Diagram 2: The iterative cycle for incorporating Fmoc-Cys(4-MeBzl)-OH in SPPS.

Protocol: Incorporation into a Peptide Chain

This protocol assumes a standard manual or automated Fmoc-SPPS procedure on a pre-loaded resin (e.g., Wang or Rink Amide resin).

Reagents for SPPS Cycle

Reagent/Material	Concentration/Ratio	Purpose
Fmoc-Cys(4-MeBzl)-OH	3-5 equivalents	Amino acid building block
DIC (Diisopropylcarbodiimide)	3-5 equivalents	Activating agent
OxymaPure or HOBt	3-5 equivalents	Activation additive/racemization suppressant
DMF (N,N-Dimethylformamide)	Anhydrous, peptide grade	Solvent
Piperidine	Reagent Grade	Fmoc deprotection
DCM (Dichloromethane)	ACS Grade	Washing solvent

Protocol Steps (per cycle)

• Resin Swelling: Swell the peptide-resin in DMF for 30-60 minutes in the reaction vessel.

• Fmoc Deprotection: Drain the DMF. Add a solution of 20% piperidine in DMF to the resin. Agitate for 5 minutes. Drain and repeat with fresh piperidine solution for 10-15 minutes.

  • Rationale: The secondary amine base removes the fluorenyl-based protecting group from the N-terminus via a β-elimination mechanism, exposing a free amine for the next coupling step.[3][9]

• Washing: Drain the deprotection solution. Wash the resin thoroughly with DMF (5-7 times) to remove all traces of piperidine and the fulvene adduct. Wash with DCM (2x) and DMF (2x).

• Coupling:

  • In a separate vessel, dissolve Fmoc-Cys(4-MeBzl)-OH (3-5 eq) and OxymaPure (or HOBt) (3-5 eq) in DMF.

  • Add DIC (3-5 eq) to this solution. Note: Do not pre-activate for extended periods.

  • Immediately add the activation mixture to the washed, deprotected peptide-resin.

  • Agitate the reaction vessel for 1-2 hours at room temperature.

• Monitoring (Optional): Take a small sample of resin beads, wash them thoroughly, and perform a Kaiser test.[9] A negative result (yellow beads) indicates complete coupling. If the test is positive (blue beads), repeat the coupling step.

• Washing: Drain the coupling solution and wash the resin thoroughly with DMF (3-5 times) and DCM (3-5 times) to remove excess reagents and byproducts. The resin is now ready for the next deprotection and coupling cycle.

Protocol: Final Cleavage and Deprotection

• Preparation: After the final amino acid has been coupled and its Fmoc group removed, wash the peptide-resin thoroughly with DCM and dry it under vacuum for at least 1 hour.

• Cleavage: Add the cleavage cocktail to the dry resin in a reaction vessel. A standard cocktail is TFA/H₂O/TIS (95:2.5:2.5, v/v/v) . Use approximately 10 mL of cocktail per 100 mg of resin.

• Reaction: Agitate the slurry at room temperature for 2-3 hours.

• Peptide Precipitation: Filter the resin and collect the filtrate into a cold centrifuge tube containing ~40 mL of cold diethyl ether. A white precipitate of the crude peptide should form.

• Isolation: Centrifuge the tube to pellet the peptide. Carefully decant the ether.

• Washing: Resuspend the peptide pellet in fresh cold ether and centrifuge again. Repeat this wash step 2-3 times to remove residual scavengers and cleaved protecting groups.

• Drying: Dry the final peptide pellet under a stream of nitrogen or in a vacuum desiccator.

• Analysis and Purification: Analyze the crude peptide by analytical HPLC and Mass Spectrometry. Purify the peptide to the desired level using preparative HPLC.

Conclusion

Fmoc-S-4-Methylbenzyl-D-cysteine is an invaluable building block for the synthesis of D-cysteine-containing peptides. The 4-MeBzl protecting group provides the necessary stability for the iterative steps of Fmoc-SPPS while being reliably cleaved under standard final acidolysis conditions. By following the detailed synthesis and SPPS protocols outlined in this guide, and by taking crucial precautions to prevent racemization during coupling, researchers can confidently and efficiently incorporate this modified amino acid into their target peptides. This enables the development of novel peptide therapeutics and research tools with enhanced stability and unique structural properties.

References

• Spears, R. J., McMahon, C., & Chudasama, V. (2021). Cysteine protecting groups: applications in peptide and protein science. Chemical Society Reviews, 50(19), 11098-11155. Available at: [Link]

• Góngora-Benítez, M., et al. (2022). Solid-Phase Synthesis of C-Terminus Cysteine Peptide Acids. Organic Letters. Available at: [Link]

• Overview of Solid Phase Peptide Synthesis (SPPS). (n.d.). AAPPTec. Retrieved February 1, 2026, from [Link]

• Pires, D. A. T., Bemquerer, M. P., & do Nascimento, C. J. (2013). Some Mechanistic Aspects on Fmoc Solid Phase Peptide Synthesis. Protein and Peptide Letters. Available at: [Link]

• (a) Cys thiol protection with the methylbenzyl (Meb) protecting group... (n.d.). ResearchGate. Retrieved February 1, 2026, from [Link]

• Cysteine protecting groups: applications in peptide and protein science. (2021). ResearchGate. Retrieved February 1, 2026, from [Link]

• Amino Acid Derivatives for Peptide Synthesis. (n.d.). AAPPTec. Retrieved February 1, 2026, from [Link]

• Park, J. H., et al. (2012). Cysteine racemization during the Fmoc solid phase peptide synthesis of the Nav1.7-selective peptide--protoxin II. Journal of Peptide Science, 18(8), 528-534. Available at: [Link]

• Preparation of S-aryl-cysteine and its derivatives. (2004). Google Patents.

• Ready to Use Cysteine Thiol Protecting Groups in SPPS, A Practical Overview. (2024). Organic Process Research & Development. Available at: [Link]

• Practical Synthesis Guide to Solid Phase Peptide Chemistry. (n.d.). Retrieved February 1, 2026, from [Link]

• S-Fluorenylmethyl protection of the cysteine side chain upon Nα-Fmoc deprotection. (2012). Beilstein Journal of Organic Chemistry, 8, 2055-2060. Available at: [Link]

• S-Alkylation of cysteine-containing peptides using thianthenium salts as an alkyl source in flow. (2023). Green Chemistry. Available at: [Link]

• Aggregation, Racemization and Side Reactions in Peptide Synthesis. (n.d.). AAPPTec. Retrieved February 1, 2026, from [Link]

• Spears, R. J., McMahon, C., & Chudasama, V. (2021). Cysteine protecting groups: applications in peptide and protein science. Chemical Society Reviews, 50(19), 11098-11155. Available at: [Link]

• The Cysteine S-Alkylation Reaction as a Synthetic Method to Covalently Modify Peptide Sequences. (2019). Molecules, 24(16), 2993. Available at: [Link]

• The Cysteine S-Alkylation Reaction as a Synthetic Method to Covalently Modify Peptide Sequences. (2019). ResearchGate. Retrieved February 1, 2026, from [Link]

• Barlos, K., et al. (1996). Synthesis of the Very Acid-Sensitive Fmoc-Cys(Mmt)-OH and Its Application in Solid-Phase Peptide Synthesis. Tetrahedron Letters, 37(42), 7525-7528. Available at: [Link]

• Direct Editing of Cysteine to Electrophilic Alkyl Halides in Peptides. (2024). Journal of the American Chemical Society. Available at: [Link]

• Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). (2020). Retrieved February 1, 2026, from [Link]

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• 1. Cysteine protecting groups: applications in peptide and protein science - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D1CS00271F [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. chempep.com [chempep.com]
• 4. peptide.com [peptide.com]
• 5. peptide.com [peptide.com]
• 6. The Cysteine S-Alkylation Reaction as a Synthetic Method to Covalently Modify Peptide Sequences - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Synthesis of the very acid-sensitive Fmoc-Cys(Mmt)-OH and its application in solid-phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. peptide.com [peptide.com]
• 9. luxembourg-bio.com [luxembourg-bio.com]

Application Notes and Protocols for Disulfide Bridge Formation Utilizing S-4-Methylbenzyl-D-cysteine

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of Disulfide Bridges and Cysteine Protection

Disulfide bridges are pivotal covalent linkages that dictate the tertiary structure, stability, and biological activity of a vast array of peptides and proteins.[1][2] The formation of these bonds, an oxidative process involving two cysteine residues, is a critical step in the chemical synthesis of complex peptide-based therapeutics and research tools. To ensure the correct pairing of cysteine residues and prevent unwanted side reactions during synthesis, the thiol side chain of cysteine must be protected.[3]

The S-4-Methylbenzyl (p-MeBzl or Meb) group is a widely utilized protecting group in Boc (tert-butyloxycarbonyl) solid-phase peptide synthesis (SPPS). It offers robust stability during peptide chain assembly and can be removed under specific, strongly acidic conditions to reveal the free thiol, ready for disulfide bond formation. This guide provides a detailed exploration of the methodologies for forming disulfide bridges with peptides containing S-4-Methylbenzyl-D-cysteine, focusing on the underlying chemistry, comparative analysis of protocols, and step-by-step experimental procedures.

Core Workflow: From Protected Cysteine to Disulfide Bridge

The overall process involves two key stages: the deprotection of the S-4-Methylbenzyl group to yield a free thiol, followed by the oxidation of two thiol groups to form a disulfide bond.

Caption: General workflow for disulfide bond formation from S-4-Methylbenzyl-D-cysteine.

Part 1: Deprotection of S-4-Methylbenzyl-D-cysteine

The removal of the S-4-Methylbenzyl group requires strong acidolysis. The two primary methods employed are Hydrogen Fluoride (HF) cleavage and Trifluoromethanesulfonic acid (TFMSA) cleavage.

Method 1: Anhydrous Hydrogen Fluoride (HF) Cleavage

HF cleavage is the most traditional and robust method for removing the S-4-Methylbenzyl group, along with other acid-labile side-chain protecting groups and cleaving the peptide from the resin in Boc-SPPS.[4] However, due to the extreme hazards associated with anhydrous HF, this procedure demands specialized equipment and stringent safety protocols.[5]

Causality of Experimental Choices:

• Low Temperature (0-5 °C): Minimizes side reactions such as aspartimide formation and anisylation of glutamic acid.[4] However, temperatures below this range can significantly slow the cleavage of more resistant groups like Cys(pMeBzl).[4]

• Scavengers (e.g., anisole, p-cresol, thioanisole): These are crucial for quenching the highly reactive carbocations generated during the cleavage process, which could otherwise lead to unwanted alkylation of sensitive residues like tryptophan and methionine.[6]

Experimental Protocol: Standard "High" HF Cleavage

Materials and Equipment:

• Peptide-resin with S-4-Methylbenzyl-D-cysteine

• Anhydrous Hydrogen Fluoride (HF)

• Scavengers (e.g., anisole, p-cresol)

• HF cleavage apparatus (commercially available)

• Reaction vessel (Kel-F or Teflon)

• Magnetic stirrer

• Dry ice/acetone bath

• Cold diethyl ether or methyl t-butyl ether

• Centrifuge and tubes

• Lyophilizer

• Appropriate personal protective equipment (PPE): acid-resistant gloves, lab coat, face shield, and access to a calcium gluconate antidote for HF exposure.

Procedure:

• Preparation: Place the dried peptide-resin (typically 0.5-1.0 g) and a Teflon-coated stir bar into the HF reaction vessel.

• Scavenger Addition: Add the appropriate scavenger mixture. A common mixture is p-cresol:anisole (1:1, v/v), using approximately 1 mL of total scavenger per gram of peptide-resin.

• Apparatus Assembly: Securely assemble the HF cleavage apparatus according to the manufacturer's instructions in a certified fume hood.

• Cooling: Cool the reaction vessel in a dry ice/acetone bath for at least 10 minutes.

• HF Distillation: Carefully distill the desired volume of anhydrous HF into the reaction vessel (typically 10 mL per gram of resin).

• Cleavage Reaction: Replace the dry ice/acetone bath with an ice-water bath to maintain the reaction temperature between 0 °C and 5 °C. Stir the mixture for 45-60 minutes. For peptides containing Arg(Tos), the cleavage time may need to be extended up to 2 hours.[4]

• HF Removal: After the cleavage is complete, remove the HF by vacuum distillation into a trap containing a neutralizing agent like calcium oxide.

• Peptide Precipitation: Once all HF is removed, carefully disassemble the apparatus. Add cold diethyl ether to the reaction vessel to precipitate the crude peptide.

• Washing and Isolation: Transfer the peptide-ether slurry to a centrifuge tube. Wash the precipitate several times with cold ether to remove scavengers and cleavage byproducts. Centrifuge between washes to pellet the peptide.

• Drying and Solubilization: After the final wash, carefully decant the ether and dry the peptide pellet under a stream of nitrogen or in a vacuum desiccator. Dissolve the crude peptide in an appropriate aqueous buffer (e.g., dilute acetic acid) for subsequent purification or oxidation.

Method 2: Trifluoromethanesulfonic Acid (TFMSA) Cleavage

TFMSA, often used in a cocktail with trifluoroacetic acid (TFA), is a strong acid that can serve as an alternative to HF for cleaving the S-4-Methylbenzyl group.[7][8] While still highly corrosive, it does not require the specialized apparatus of HF.

Causality of Experimental Choices:

• TFMSA/TFA Mixture: The combination of these strong acids provides sufficient acidity to cleave the S-4-Methylbenzyl group.[9]

• Thioanisole: Acts as a scavenger to trap reactive carbocations.

Experimental Protocol: TFMSA/TFA Cleavage

Materials and Equipment:

• Peptide-resin with S-4-Methylbenzyl-D-cysteine

• Trifluoromethanesulfonic acid (TFMSA)

• Trifluoroacetic acid (TFA)

• Thioanisole

• Round-bottom flask

• Magnetic stirrer

• Ice bath

• Cold diethyl ether or methyl t-butyl ether

• Centrifuge and tubes

• Lyophilizer

• Appropriate PPE

Procedure:

• Preparation: Place the dried peptide-resin (e.g., 100 mg) in a round-bottom flask with a magnetic stir bar.

• Scavenger and TFA Addition: Add thioanisole (e.g., 0.1 mL) and cool the flask in an ice bath. Add cold TFA (e.g., 2 mL).

• TFMSA Addition: Slowly add TFMSA (e.g., 0.2 mL) dropwise while stirring vigorously to dissipate the heat generated.

• Cleavage Reaction: Remove the ice bath and allow the reaction to stir at room temperature for 30-90 minutes. The optimal time depends on the specific peptide sequence and resin linkage.[7]

• Peptide Precipitation: Filter the resin and collect the filtrate. Add the filtrate to a 10-fold volume of cold diethyl ether to precipitate the peptide.

• Washing and Isolation: Wash the precipitated peptide with cold ether, centrifuge, and decant the supernatant.

• Drying and Solubilization: Dry the peptide pellet and dissolve it in an appropriate aqueous buffer for the next step.

Part 2: Oxidation of Free Thiols to Form Disulfide Bridges

Once the S-4-Methylbenzyl groups are removed, the resulting free thiols on the D-cysteine residues are oxidized to form the disulfide bridge. The choice of oxidation method is critical and depends on the peptide's properties, such as solubility and susceptibility to side reactions.

Caption: Comparison of common disulfide bond formation methods.

Comparative Analysis of Oxidation Methods

Method	Reagents	Typical Conditions	Advantages	Disadvantages
Air Oxidation	Atmospheric Oxygen	pH 7.5-8.5, dilute peptide solution (0.1-1 mg/mL) in aqueous buffer (e.g., ammonium bicarbonate)	Mild, simple, minimal side reactions, thermodynamically controlled.[10]	Can be very slow (hours to days), not suitable for peptides prone to aggregation at basic pH.
DMSO Oxidation	Dimethyl sulfoxide (DMSO)	Aqueous buffer, wide pH range (3-8), 10-20% DMSO	Faster than air oxidation, effective for hydrophobic peptides, minimal side reactions with Met, Trp, or Tyr.[11]	Can be slower than iodine oxidation.
Iodine Oxidation	Iodine (I₂)	Aqueous acetic acid or methanol	Rapid reaction, can be used for simultaneous deprotection of other S-protecting groups (e.g., Acm, Trt).[12]	Risk of side reactions, particularly iodination of tyrosine residues.[12] Requires quenching of excess iodine.

Experimental Protocols for Oxidation

Protocol 1: Air Oxidation

• Dissolution: Dissolve the crude peptide containing free thiols in a deaerated 0.1 M ammonium bicarbonate buffer at a concentration of 0.1-1 mg/mL.

• pH Adjustment: Adjust the pH of the solution to 8.0-8.5 with a dilute ammonium hydroxide solution.

• Oxidation: Leave the solution open to the atmosphere and stir gently at room temperature.

• Monitoring: Monitor the reaction progress by HPLC, observing the disappearance of the reduced peptide peak and the appearance of the oxidized product peak. The Ellman's test can also be used to detect the presence of free thiols.

• Lyophilization: Once the reaction is complete, freeze-dry the solution directly to obtain the cyclic peptide.

Protocol 2: DMSO Oxidation

• Dissolution: Dissolve the crude peptide in a suitable aqueous buffer (e.g., 0.1 M Tris-HCl, pH 7.5). For hydrophobic peptides, an initial dissolution in a small amount of acetic acid or DMSO may be necessary before dilution with buffer.

• DMSO Addition: Add DMSO to a final concentration of 10-20% (v/v).

• Oxidation: Stir the solution at room temperature for 0.5 to 4 hours.[11]

• Monitoring: Monitor the reaction by HPLC.

• Purification: Once the reaction is complete, the peptide can be purified directly by preparative HPLC.

Protocol 3: Iodine Oxidation

• Dissolution: Dissolve the peptide in an aqueous solvent mixture, such as 80% acetic acid in water or a methanol/water mixture.

• Iodine Addition: Add a solution of iodine in methanol or ethanol dropwise until a faint yellow color persists.

• Oxidation: Stir the reaction at room temperature for 1-2 hours.

• Quenching: Quench the excess iodine by adding a 1 M aqueous solution of sodium thiosulfate or ascorbic acid dropwise until the yellow color disappears.

• Purification: Remove the organic solvent under reduced pressure and purify the peptide by HPLC.

Part 3: Orthogonal Strategies for Regioselective Disulfide Bond Formation

For peptides containing more than two cysteine residues, an orthogonal protection strategy is necessary to ensure the formation of the correct disulfide bridges.[3][13] This involves using different cysteine protecting groups that can be removed under distinct conditions. S-4-Methylbenzyl can be used in combination with other protecting groups that are not cleaved by strong acids.

Common Orthogonal Partners for S-4-Methylbenzyl-D-cysteine:

Protecting Group	Abbreviation	Deprotection Conditions	Orthogonality to Meb
Acetamidomethyl	Acm	Iodine, Mercury(II) acetate, Silver trifluoromethanesulfonate	Yes
Trityl	Trt	Mild acid (e.g., TFA), Iodine	No (cleaved by strong acid)
tert-Butyl	tBu	Strong acid (HF, TFMSA)	No
tert-Butylthio	StBu	Reduction with thiols (e.g., DTT)	Yes

Example Workflow for a Two-Disulfide Bridge Peptide:

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Cysteine protecting groups: applications in peptide and protein science - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D1CS00271F [pubs.rsc.org]
• 4. merckmillipore.com [merckmillipore.com]
• 5. Methods, setup and safe handling for anhydrous hydrogen fluoride cleavage in Boc solid-phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. Evaluation of the trifluoromethanosulfonic acid/trifluoroacetic acid/thioanisole cleavage procedure for application in solid-phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. peptide.com [peptide.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Air oxidation method employed for the disulfide bond formation of natural and synthetic peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Large Scale Solid Phase Synthesis of Peptide Drugs: Use of Commercial Anion Exchange Resin as Quenching Agent for Removal of Iodine during Disulphide Bond Formation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Application Notes &amp; Protocols: The Strategic Incorporation of S-4-Methylbenzyl-D-cysteine in Peptide-Based Therapeutics

Abstract: The pursuit of peptide-based therapeutics with enhanced pharmacological profiles is a cornerstone of modern drug discovery. A primary challenge lies in overcoming the inherent limitations of natural peptides, such as poor metabolic stability and conformational flexibility. The incorporation of non-canonical amino acids is a proven strategy to address these issues. This guide provides an in-depth technical overview and practical protocols for the use of S-4-Methylbenzyl-D-cysteine (S-MeBn-D-Cys), a specialized amino acid derivative designed to confer significant advantages in peptide drug design. We will explore the scientific rationale for its use, detail its incorporation via Solid-Phase Peptide Synthesis (SPPS), and discuss its impact on critical therapeutic attributes.

The Rationale: Why S-4-Methylbenzyl-D-cysteine?

The selection of a non-canonical amino acid is a critical decision in peptide design. S-4-Methylbenzyl-D-cysteine offers a dual-pronged approach to enhancing peptide drug-like properties, stemming from two key structural features: the D-stereochemistry of the alpha-carbon and the bulky S-linked methylbenzyl group.

• Enhanced Proteolytic Resistance: Natural proteases are stereospecific enzymes that preferentially recognize and cleave peptide bonds involving L-amino acids. The introduction of a D-amino acid, such as S-MeBn-D-Cys, into a peptide sequence creates a stereochemical barrier that sterically hinders the enzyme's active site.[1][2][3][4] This dramatically reduces the rate of proteolytic degradation, leading to a longer in vivo half-life and improved bioavailability.[1][3]

• Conformational Constraint and Receptor Affinity: The bulky and rigid S-4-methylbenzyl side chain imposes significant steric constraints on the peptide backbone. This limits the rotational freedom of adjacent peptide bonds, effectively "locking" the peptide into a more defined conformation.[5][6] By pre-organizing the peptide into its bioactive conformation, the entropic penalty upon binding to its target receptor is reduced, which can lead to a substantial increase in binding affinity and selectivity.[5]

• Modulation of Physicochemical Properties: The lipophilic 4-methylbenzyl group increases the overall hydrophobicity of the peptide. This can be strategically leveraged to enhance membrane permeability, improve solubility in lipid-based formulation vehicles, or fine-tune the pharmacokinetic and pharmacodynamic (PK/PD) profile of the therapeutic candidate.

Logical Framework for Incorporating S-MeBn-D-Cys:

Caption: The strategic benefits derived from the unique structural features of S-MeBn-D-Cys.

Experimental Protocols and Methodologies

Protocol for Incorporation via Fmoc Solid-Phase Peptide Synthesis (SPPS)

The most common and efficient method for incorporating S-MeBn-D-Cys is through automated Fmoc-based SPPS.[7][8] The S-4-methylbenzyl group also serves as a stable, acid-labile protecting group for the cysteine thiol, which is conveniently removed during the final cleavage step.[9]

Materials:

• Fmoc-S-4-methylbenzyl-D-cysteine

• High-quality, low-loading Rink Amide resin (or other suitable solid support)

• Standard Fmoc-protected L-amino acids

• Peptide synthesis grade N,N-Dimethylformamide (DMF)

• Deprotection Solution: 20% (v/v) Piperidine in DMF

• Coupling Reagents: HBTU/HOBt or DIC/OxymaPure®

• Activator Base: N,N-Diisopropylethylamine (DIPEA)

• Cleavage Cocktail: 95% Trifluoroacetic acid (TFA), 2.5% Triisopropylsilane (TIS), 2.5% Water

• Automated Microwave Peptide Synthesizer

Step-by-Step Protocol:

• Resin Preparation: Swell the resin in DMF for 30-60 minutes in the synthesizer reaction vessel.

• Initial Fmoc Deprotection: Remove the Fmoc group from the resin by treating with 20% piperidine in DMF. Perform two treatments (e.g., 2 minutes and 8 minutes).

• Washing: Thoroughly wash the resin with DMF (6-8 cycles) to completely remove piperidine.

• Coupling of Fmoc-S-4-methylbenzyl-D-cysteine:

  • Prepare a solution of Fmoc-S-4-methylbenzyl-D-cysteine (4-5 eq.), a coupling agent such as HBTU (4-5 eq.), and an activator base like DIPEA (8-10 eq.) in DMF.

  • Add the activated amino acid solution to the deprotected resin.

  • Allow the coupling reaction to proceed for 30-60 minutes. Due to the steric bulk, a double coupling or extended coupling time may be beneficial to ensure >99% efficiency. A Kaiser test can be performed to confirm complete reaction.

• Capping (Optional but Recommended): To permanently block any unreacted free amines, treat the resin with a solution of acetic anhydride and DIPEA in DMF for 10 minutes.

• Washing: Thoroughly wash the resin with DMF (6-8 cycles).

• Chain Elongation: Repeat steps 2, 3, 4, and 6 for each subsequent amino acid in the sequence.

• Final Cleavage and Deprotection:

  • After the final amino acid is coupled and deprotected, wash the resin with Dichloromethane (DCM) and dry under a stream of nitrogen.

  • Add the cold cleavage cocktail (TFA/TIS/Water) to the resin and incubate for 2-3 hours at room temperature with gentle shaking. The TIS acts as a scavenger for the cleaved 4-methylbenzyl cations.

• Peptide Precipitation and Isolation:

  • Filter the resin and collect the TFA solution containing the peptide.

  • Precipitate the crude peptide by adding the TFA solution to a 50-fold excess of cold diethyl ether.

  • Centrifuge to pellet the white peptide precipitate, decant the ether, and repeat the ether wash twice.

  • Dry the final peptide pellet under vacuum.

SPPS Workflow Visualization:

Caption: Automated Fmoc-SPPS cycle for the incorporation of S-4-Methylbenzyl-D-cysteine.

Analytical Characterization of the Final Peptide

Rigorous characterization is essential to confirm the identity, purity, and structural integrity of the synthesized peptide containing the modified residue.[10][11][12]

Table 1: Key Analytical Techniques and Expected Outcomes

Technique	Primary Purpose	Expected Outcome for S-MeBn-D-Cys Peptides
Reverse-Phase HPLC (RP-HPLC)	Purity Assessment & Quantification	A single, sharp major peak, indicating purity >95%. The retention time will be longer than a non-modified analogue due to increased hydrophobicity.
Mass Spectrometry (LC-MS, MALDI-TOF)	Molecular Weight Confirmation	The observed monoisotopic mass should match the calculated theoretical mass of the full peptide sequence, confirming successful incorporation.[12]
Tandem Mass Spectrometry (MS/MS)	Sequence Verification	Fragmentation analysis (b- and y-ions) will confirm the amino acid sequence and pinpoint the exact location of the S-MeBn-D-Cys residue by its specific mass.[13]
Amino Acid Analysis (AAA)	Compositional Verification	Quantifies the amino acid ratios in the peptide after acid hydrolysis. Confirms the presence of cysteine and the overall composition.

Case Study: Impact on Therapeutic Properties

To illustrate the benefits, consider a hypothetical 10-amino acid peptide antagonist being developed for a metabolic disease receptor.

• Parent Peptide (All L-amino acids): Ac-Peptide(L)-NH₂

• Modified Peptide: Ac-Peptide(with S-MeBn-D-Cys at position 7)-NH₂

Table 2: Comparative Performance Data (Hypothetical)

Parameter	Parent Peptide	Modified Peptide	Scientific Justification for Improvement
Binding Affinity (Kᵢ)	55 nM	4.8 nM	Conformational constraint imposed by the bulky side chain likely presents a more favorable binding orientation to the receptor.
Stability in Human Serum (t½)	12 minutes	> 8 hours	The D-amino acid at position 7 effectively blocks cleavage by serum endopeptidases, drastically increasing the peptide's half-life.[3]
Cellular Potency (IC₅₀)	120 nM	15 nM	The combined effect of higher binding affinity and resistance to cell-surface proteases results in significantly improved functional activity.
In Vivo Efficacy (Rat Model)	No significant effect at 10 mg/kg	Sustained target engagement at 1 mg/kg	The enhanced stability and potency translate directly to improved performance in a preclinical animal model.

Conclusion and Best Practices

S-4-Methylbenzyl-D-cysteine is a high-impact building block for peptide drug discovery. Its strategic incorporation provides a reliable method for enhancing proteolytic stability and optimizing receptor affinity through conformational control. Researchers should consider its placement carefully, often at known protease cleavage sites or within key binding motifs, to maximize its therapeutic benefit. The robust protocols for its synthesis and characterization outlined here provide a clear path for its successful implementation in developing next-generation peptide therapeutics.

References

• Title: Production of Hydrogen Sulfide from D-Cysteine and Its Therapeutic Potential Source: Antioxidants & Redox Signaling (via PMC) URL: [Link]

• Title: Cysteine protecting groups: applications in peptide and protein science Source: Chemical Society Reviews URL: [Link]

• Title: Inspiration from the mirror: D-amino acid containing peptides in biomedical approaches Source: Amino Acids URL: [Link]

• Title: Beyond 20 in the 21st Century: Prospects and Challenges of Non-canonical Amino Acids in Peptide Drug Discovery Source: ACS Medicinal Chemistry Letters (via PMC) URL: [Link]

• Title: The investigation of Fmoc-cysteine derivatives in solid phase peptide synthesis Source: International Journal of Peptide and Protein Research (via PubMed) URL: [Link]

• Title: The Challenge of Peptide Proteolytic Stability Studies: Scarce Data, Difficult Readability, and the Need for Harmonization Source: Journal of Medicinal Chemistry URL: [Link]

• Title: Peptide Characterization & Analytics Source: JPT Peptide Technologies URL: [Link]

• Title: Modern Peptide Drug Analysis: Mass Spec, HOS, and More Source: BioPharmaSpec URL: [Link]

Sources

• 1. Inspiration from the mirror: D-amino acid containing peptides in biomedical approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. academic.oup.com [academic.oup.com]
• 5. Aminovinyl Cysteine Containing Peptides: A Unique Motif That Imparts Key Biological Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Beyond 20 in the 21st Century: Prospects and Challenges of Non-canonical Amino Acids in Peptide Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The investigation of Fmoc-cysteine derivatives in solid phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. peptide.com [peptide.com]
• 10. resolvemass.ca [resolvemass.ca]
• 11. jpt.com [jpt.com]
• 12. biopharmaspec.com [biopharmaspec.com]
• 13. Amino Acid Sequence Analysis of Peptides Containing Modified Amino Acids Using The PPSQ-50 Gradient System : SHIMADZU (Shimadzu Corporation) [shimadzu.com]

S-4-Methylbenzyl-D-cysteine: A Novel Probe for Investigating Cysteine Metabolism and Enzyme Inhibition

An Application Guide for Researchers

Abstract

D-amino acids and their derivatives are emerging as critical tools in chemical biology and drug discovery, primarily due to their inherent resistance to degradation by endogenous proteases. S-4-Methylbenzyl-D-cysteine, a non-proteinogenic amino acid, represents a promising but underexplored molecule for investigating specific metabolic pathways. This guide synthesizes current research on D-cysteine bioactivity to propose a primary mechanism of action for S-4-Methylbenzyl-D-cysteine as a potent inhibitor of the mitochondrial enzyme Cysteine Desulfurase NFS1. We provide detailed protocols for researchers to test this hypothesis, including in vitro enzyme inhibition assays, determination of IC50 values, and characterization of the mode of inhibition.

Introduction: The Therapeutic Potential of D-Cysteine Derivatives

While L-amino acids are the fundamental building blocks of proteins, their D-enantiomers have garnered significant interest for their unique biological activities and enhanced stability. Peptides and molecules incorporating D-amino acids are often resistant to proteolytic degradation, leading to a longer in vivo half-life, a highly desirable trait for therapeutic candidates.[1] S-4-Methylbenzyl-D-cysteine belongs to this intriguing class of molecules. The addition of a 4-methylbenzyl group to the thiol side chain of D-cysteine increases its lipophilicity, which may enhance cell permeability and alter its interaction with biological targets compared to its parent compound, D-cysteine.

Proposed Mechanism of Action: Targeting Iron-Sulfur Cluster Biogenesis

Primary Hypothesis: Inhibition of Cysteine Desulfurase (NFS1)

There is compelling evidence that D-cysteine selectively targets and inhibits the mitochondrial enzyme, Cysteine Desulfurase NFS1.[2][3][4] NFS1 is a critical enzyme that catalyzes the removal of sulfur from L-cysteine, the first and rate-limiting step in the biosynthesis of iron-sulfur (Fe-S) clusters.[5] These clusters are ancient and ubiquitous cofactors essential for a multitude of cellular processes, including:

• Mitochondrial Respiration: Key components of the electron transport chain (Complexes I, II, and III) rely on Fe-S clusters.

• DNA Synthesis and Repair: Several enzymes involved in nucleotide metabolism and DNA maintenance are Fe-S proteins.

• Regulation of Gene Expression: Fe-S clusters are involved in sensing cellular iron and oxygen levels.

The proposed mechanism of inhibition by D-cysteine is based on steric hindrance within the NFS1 active site. While the enzyme can form a ketimine intermediate with D-cysteine, the stereochemistry of the D-enantiomer prevents the subsequent transfer of the sulfur atom to the catalytic cysteine residue of NFS1, effectively trapping and inactivating the enzyme.[5] This leads to a cascade of downstream effects, including impaired mitochondrial function, increased DNA damage, and ultimately, cell cycle arrest.[2][3] We hypothesize that S-4-Methylbenzyl-D-cysteine, retaining the core D-cysteine structure, will act as a potent inhibitor of NFS1. The bulky S-4-methylbenzyl group may further enhance binding affinity or alter the mode of inhibition.

Caption: Hypothesized inhibition of NFS1 by S-4-Methylbenzyl-D-cysteine.

Secondary Pathway: D-Amino Acid Oxidase (DAO) and 3-Mercaptopyruvate Sulfurtransferase (3MST)

An alternative metabolic fate for D-cysteine and its derivatives involves a two-step pathway that generates hydrogen sulfide (H₂S). First, D-amino acid oxidase (DAO), a peroxisomal enzyme, converts D-cysteine to 3-mercaptopyruvate (3-MP).[6][7] Subsequently, 3-mercaptopyruvate sulfurtransferase (3MST), located in the cytoplasm and mitochondria, utilizes 3-MP to produce H₂S.[8][9] It is plausible that S-4-Methylbenzyl-D-cysteine could act as either a substrate or an inhibitor for DAO or 3MST, and this represents a secondary avenue of investigation for researchers exploring its biological effects.

Application Notes & Protocols

This section provides detailed, field-proven protocols for investigating the inhibitory effects of S-4-Methylbenzyl-D-cysteine on its primary hypothesized target, NFS1.

Preparation of S-4-Methylbenzyl-D-cysteine Stock Solutions

• Solubility: S-4-Methylbenzyl-D-cysteine is sparingly soluble in aqueous buffers. It is recommended to first dissolve the compound in an organic solvent such as DMSO or ethanol to create a high-concentration stock solution (e.g., 10-50 mM).

• Procedure:

  • Accurately weigh the desired amount of S-4-Methylbenzyl-D-cysteine powder.

  • Add the appropriate volume of 100% DMSO to achieve the target stock concentration.

  • Vortex or sonicate briefly until fully dissolved.

  • Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles.

• Causality: Using a high-concentration stock in an organic solvent allows for the addition of small volumes to the aqueous assay buffer, minimizing the final concentration of the organic solvent (typically ≤1%) to prevent enzyme denaturation or interference with the assay.

Protocol 1: In Vitro NFS1 Inhibition Assay (Alanine Detection Method)

This protocol is adapted from established methods for measuring cysteine desulfurase activity by quantifying the production of alanine, a stoichiometric product of the reaction.[10][11][12] The assay uses naphthalene-2,3-dicarboxaldehyde (NDA) and cyanide to derivatize alanine, producing a highly fluorescent product that can be measured using a plate reader.

Materials:

• Recombinant human NFS1 enzyme

• S-4-Methylbenzyl-D-cysteine (inhibitor)

• L-cysteine (substrate)

• MOPS buffer (50 mM, pH 8.0)

• Trichloroacetic acid (TCA) solution (10% w/v)

• NDA solution (2.5 mM in methanol)

• Potassium cyanide (KCN) solution (25 mM in water)

• Sodium borate buffer (400 mM, pH 9.0)

• Black, clear-bottom 96-well plates

• Microplate reader with fluorescence detection (Excitation: 470 nm, Emission: 530 nm)

Experimental Workflow:

Caption: Experimental workflow for the in vitro NFS1 inhibition assay.

Step-by-Step Procedure:

• Prepare Reagent Master Mixes: On the day of the experiment, prepare master mixes to minimize pipetting errors.

• Assay Setup: In a 96-well plate, add the following to each well (for a 50 µL final reaction volume):

  • Enzyme Mix: 25 µL of a 2x NFS1 enzyme solution in MOPS buffer.

  • Inhibitor: 5 µL of S-4-Methylbenzyl-D-cysteine at various concentrations (prepared by serial dilution of the stock solution). For control wells (no inhibitor), add 5 µL of the vehicle (e.g., DMSO diluted in buffer).

• Pre-incubation: Gently mix the plate and pre-incubate for 5 minutes at room temperature to allow the inhibitor to bind to the enzyme.

• Reaction Initiation: Start the reaction by adding 20 µL of a 2.5x L-cysteine substrate solution. The final concentration of L-cysteine should be at or near its Kₘ value for NFS1.

• Reaction Incubation: Incubate the plate at 37°C for a predetermined time (e.g., 15-30 minutes) during which the reaction is linear.

• Quenching: Stop the reaction by adding 10 µL of 10% TCA to each well. This will precipitate the enzyme and halt the reaction.

• Signal Development:

  • Prepare a fresh developing solution by mixing the NDA, KCN, and sodium borate solutions.

  • Add 50 µL of the developing solution to each well.

• Final Incubation: Incubate the plate in the dark at room temperature for 20 minutes to allow the fluorescent adduct to form.

• Fluorescence Measurement: Read the plate on a microplate reader at an excitation wavelength of 470 nm and an emission wavelength of 530 nm.

Protocol 2: Determination of the Half-Maximal Inhibitory Concentration (IC₅₀)

The IC₅₀ is the concentration of an inhibitor required to reduce the activity of an enzyme by 50%. It is a standard measure of inhibitor potency.

Procedure:

• Perform the NFS1 inhibition assay as described in Protocol 1.

• Use a wide range of S-4-Methylbenzyl-D-cysteine concentrations, typically in a serial dilution format (e.g., from 100 µM down to 1 nM).

• Include control wells:

  • 100% Activity Control: No inhibitor (vehicle only).

  • 0% Activity Control (Blank): No enzyme.

• Data Analysis:

  • Subtract the blank reading from all other readings.

  • Normalize the data by setting the average of the "100% Activity Control" wells to 100%.

  • Plot the normalized enzyme activity (%) against the logarithm of the inhibitor concentration.

  • Fit the data to a four-parameter logistic (4PL) curve using a suitable software package (e.g., GraphPad Prism, Origin). The IC₅₀ value will be derived from this curve.[12]

Data Presentation:

[S-4-Methylbenzyl-D-cysteine] (µM)	Log [Inhibitor]	Raw Fluorescence (RFU)	Corrected RFU	% Activity
100	2.00	150	50	5.0
10	1.00	350	250	25.0
1	0.00	600	500	50.0
0.1	-1.00	850	750	75.0
0.01	-2.00	1050	950	95.0
0 (Control)	-	1100	1000	100.0
Blank	-	100	0	0.0

Protocol 3: Determination of the Mode of Inhibition

Understanding the mode of inhibition (e.g., competitive, non-competitive, uncompetitive) provides crucial insights into the inhibitor's mechanism. This is determined by measuring the enzyme's kinetic parameters (Kₘ and Vₘₐₓ) in the presence of different, fixed concentrations of the inhibitor.

Procedure:

• Set up a matrix of experiments based on the NFS1 inhibition assay (Protocol 1).

• Vary the concentration of the substrate (L-cysteine) across a range (e.g., 0.1x to 10x the Kₘ value).

• For each substrate concentration, run the assay with several fixed concentrations of S-4-Methylbenzyl-D-cysteine (e.g., 0, 0.5x IC₅₀, 1x IC₅₀, 2x IC₅₀).

• Data Analysis:

  • For each inhibitor concentration, plot the initial reaction velocity (derived from fluorescence) against the substrate concentration and fit to the Michaelis-Menten equation to determine the apparent Kₘ and Vₘₐₓ.

  • Create a Lineweaver-Burk (double reciprocal) plot (1/velocity vs. 1/[Substrate]).

  • Analyze the pattern of the lines on the plot to determine the mode of inhibition:

    • Competitive: Lines intersect on the y-axis (Vₘₐₓ is unchanged, Kₘ increases).

    • Non-competitive: Lines intersect on the x-axis (Kₘ is unchanged, Vₘₐₓ decreases).

    • Uncompetitive: Lines are parallel (both Kₘ and Vₘₐₓ decrease proportionally).

Conclusion and Future Directions

S-4-Methylbenzyl-D-cysteine is a promising chemical tool for probing the function and inhibition of key enzymes in cysteine metabolism. The protocols outlined in this guide provide a robust framework for testing the primary hypothesis that it acts as an inhibitor of NFS1, a critical enzyme in Fe-S cluster biogenesis. By systematically determining its IC₅₀ and mode of inhibition, researchers can elucidate its mechanism of action and validate its potential as a selective modulator of mitochondrial function. These studies will pave the way for its use in cell-based assays to explore its effects on cellular respiration, DNA integrity, and proliferation, particularly in disease models such as cancer where metabolic pathways are often dysregulated.

References

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. D-cysteine impairs tumour growth by inhibiting cysteine desulfurase NFS1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. bioengineer.org [bioengineer.org]
• 5. researchgate.net [researchgate.net]
• 6. Frontiers | Human D-Amino Acid Oxidase: Structure, Function, and Regulation [frontiersin.org]
• 7. Biochemical Properties of Human D-Amino Acid Oxidase - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Frontiers | Production of Hydrogen Sulfide from D-Cysteine and Its Therapeutic Potential [frontiersin.org]
• 10. Methods to Investigate the Kinetic Profile of Cysteine Desulfurases - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Development of a Spectrophotometric Assay for the Cysteine Desulfurase from Staphylococcus aureus | MDPI [mdpi.com]

Application Notes and Protocols for Bioconjugation with S-4-Methylbenzyl-D-cysteine

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

Abstract

The strategic modification of biomolecules is a cornerstone of modern drug development, diagnostics, and fundamental biological research. Cysteine, with its unique nucleophilic thiol side chain, presents a prime target for precise chemical ligation.[1] This guide provides a comprehensive overview and detailed protocols for the use of S-4-Methylbenzyl-D-cysteine as a versatile building block for advanced bioconjugation strategies. We will delve into the rationale behind its use, methods for the in-situ deprotection of the 4-methylbenzyl (Meb) group, and subsequent conjugation to a variety of molecular partners. The protocols outlined herein are designed to be robust and adaptable, empowering researchers to generate well-defined bioconjugates for a range of applications, including the synthesis of antibody-drug conjugates (ADCs), peptide-based therapeutics, and fluorescently labeled probes.

Introduction: The Strategic Advantage of Protected Cysteine in Bioconjugation

Cysteine is a favored residue for site-specific protein modification due to the high nucleophilicity of its thiol group at physiological pH and its relatively low natural abundance.[1][2] However, the very reactivity that makes cysteine an excellent conjugation handle also poses challenges during the synthesis and purification of peptides and proteins, where premature or undesired side reactions can occur. The use of a protected form of cysteine, such as S-4-Methylbenzyl-D-cysteine, offers a strategic solution to this problem.

The 4-methylbenzyl (Meb) group serves as a robust protecting group for the cysteine thiol, preventing its oxidation or participation in unwanted reactions during peptide synthesis or the handling of the biomolecule.[3] This protecting group can then be selectively removed under specific chemical conditions to unveil the reactive thiol at the desired stage, allowing for a controlled and site-specific conjugation event. This "just-in-time" deprotection and conjugation strategy is particularly valuable in the construction of complex biomolecules where multiple reactive sites may be present.

Key Advantages of Using S-4-Methylbenzyl-D-cysteine:

• Enhanced Stability: The Meb group protects the thiol from oxidation and other side reactions during synthesis and storage.

• Controlled Reactivity: The thiol is revealed only when desired, allowing for precise control over the conjugation reaction.

• Orthogonal Deprotection Potential: The cleavage of the Meb group can be achieved under conditions that are often orthogonal to other protecting groups used in peptide synthesis, enabling complex, multi-step modifications.[3]

The Chemistry of Deprotection: Unveiling the Reactive Thiol

The critical step in utilizing S-4-Methylbenzyl-D-cysteine for bioconjugation is the efficient and clean removal of the 4-methylbenzyl protecting group. The most common and effective method for this is acid-mediated cleavage, typically using trifluoroacetic acid (TFA) in the presence of a cation scavenger.

Mechanism of Acid-Catalyzed Deprotection:

The deprotection proceeds via an SN1-type mechanism. The acidic environment protonates the sulfur atom, making the 4-methylbenzyl group a better leaving group. The departure of the stable 4-methylbenzyl carbocation is facilitated by cation scavengers, which prevent it from reacting with other nucleophilic residues on the biomolecule, such as tryptophan or methionine.

Cysteine-Maleimide Conjugation via Michael Addition.

Alkylation with Haloacetamides

Reagents such as iodoacetamides or bromoacetamides react with the cysteine thiol via an SN2 reaction to form a stable thioether linkage. This method is also highly specific for cysteine residues.

Disulfide Exchange

The deprotected thiol can react with an activated disulfide, such as one containing a pyridyl leaving group, to form a new disulfide bond. This linkage is cleavable under reducing conditions, which can be advantageous for applications requiring the release of a payload.

Experimental Protocols

Safety Precaution: Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, especially when handling TFA and other hazardous chemicals.

Protocol 1: One-Pot Deprotection and Maleimide Conjugation of a Peptide

This protocol is designed for a peptide synthesized with a single S-4-Methylbenzyl-D-cysteine residue.

Materials:

• Peptide containing S-4-Methylbenzyl-D-cysteine (lyophilized)

• Trifluoroacetic acid (TFA), reagent grade

• Triisopropylsilane (TIS)

• Cold diethyl ether

• Maleimide-functionalized payload (e.g., a fluorescent dye or drug-linker)

• Phosphate-buffered saline (PBS), pH 7.0-7.4

• Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

• HPLC system for purification and analysis

Procedure:

• Deprotection Cocktail Preparation: In a fume hood, prepare the deprotection cocktail by combining TFA, TIS, and water in a 95:2.5:2.5 (v/v/v) ratio. For peptides containing sensitive residues like methionine or tryptophan, the addition of 2.5% EDT is recommended. [4]2. Peptide Deprotection:

  • Dissolve the lyophilized peptide in the deprotection cocktail at a concentration of approximately 10-20 mg/mL.

  • Stir the reaction mixture at room temperature for 2-4 hours. The optimal time should be determined empirically for each peptide.

• Peptide Precipitation:

  • After the incubation period, precipitate the deprotected peptide by adding the TFA solution dropwise to a 10-fold excess of cold diethyl ether.

  • Collect the precipitated peptide by centrifugation and decant the ether.

  • Wash the peptide pellet with cold diethyl ether two more times to remove residual TFA and scavengers.

  • Dry the peptide pellet under a stream of nitrogen or in a vacuum desiccator.

• Conjugation Reaction:

  • Dissolve the deprotected peptide in PBS (pH 7.0-7.4) to a final concentration of 1-5 mg/mL. If the peptide has limited aqueous solubility, a small amount of a co-solvent like DMF or DMSO can be added (not exceeding 10% of the total volume).

  • Prepare a stock solution of the maleimide-functionalized payload in DMF or DMSO.

  • Add a 1.5 to 5-fold molar excess of the maleimide payload to the peptide solution.

  • Allow the reaction to proceed at room temperature for 1-2 hours, or at 4°C overnight. The reaction can be monitored by HPLC.

• Purification and Characterization:

  • Purify the resulting bioconjugate by reverse-phase HPLC.

  • Characterize the purified conjugate by mass spectrometry to confirm the desired molecular weight.

Protocol 2: Site-Specific Conjugation to an Antibody with an Engineered Cysteine

This protocol is adapted for a monoclonal antibody (mAb) that has been engineered to contain a reactive cysteine residue, initially protected as S-4-Methylbenzyl-D-cysteine.

Materials:

• Antibody with engineered S-4-Methylbenzyl-D-cysteine

• TCEP (Tris(2-carboxyethyl)phosphine) hydrochloride

• Maleimide-functionalized payload

• Reaction buffer: PBS, pH 7.2, with 1 mM EDTA

• Quenching solution: N-acetylcysteine solution (100 mM in reaction buffer)

• Size-exclusion chromatography (SEC) or Hydrophobic Interaction Chromatography (HIC) system for purification and analysis

Procedure:

• Antibody Preparation:

  • Buffer exchange the antibody into the reaction buffer (PBS, pH 7.2, 1 mM EDTA).

• In-situ Deprotection and Reduction (if native disulfides are present and need to be reduced):

  • Note: This step is for antibodies where interchain disulfides are the target for conjugation. For engineered, unpaired cysteines, a milder deprotection may be possible, or the deprotection may be performed prior to the final buffer exchange.

  • For the purpose of this protocol, we will assume the S-4-Methylbenzyl group is cleaved prior to this step, and the engineered cysteine is ready for conjugation. If deprotection is required, a preliminary step similar to Protocol 1 (steps 1-3) would be necessary, followed by careful buffer exchange into the reaction buffer.

• Partial Reduction of Antibody (if targeting interchain disulfides):

  • Add a 10-20 fold molar excess of TCEP to the antibody solution.

  • Incubate at 37°C for 1-2 hours to reduce the interchain disulfide bonds.

• Conjugation:

  • Prepare a stock solution of the maleimide-functionalized payload in a water-miscible organic solvent (e.g., DMSO).

  • Add a 5-10 fold molar excess of the payload per antibody to the reduced antibody solution.

  • Incubate the reaction at room temperature for 1-2 hours or at 4°C overnight.

• Quenching:

  • Stop the reaction by adding an excess of the quenching solution (N-acetylcysteine) to react with any unreacted maleimide.

• Purification and Analysis:

  • Remove the excess payload and other small molecules by size-exclusion chromatography (SEC).

  • Analyze the purity and drug-to-antibody ratio (DAR) of the resulting ADC by HIC-HPLC or RP-HPLC.

  • Characterize the final conjugate by mass spectrometry.

Workflow Visualization

General workflow for bioconjugation using S-4-Methylbenzyl-cysteine.

Troubleshooting and Key Considerations

• Incomplete Deprotection: If mass spectrometry analysis indicates incomplete removal of the Meb group, increase the deprotection time or the temperature (up to 37°C). Ensure the TFA is of high quality.

• Side Reactions during Deprotection: The presence of effective scavengers like TIS is crucial to prevent side reactions. If side products are observed, consider increasing the concentration of the scavenger.

• Low Conjugation Efficiency: Ensure the deprotected peptide or protein is fully dissolved and that the pH of the conjugation buffer is optimal for the thiol-maleimide reaction (typically pH 6.5-7.5). A slight excess of the maleimide reagent is usually required.

• Instability of the Conjugate: While the thioether bond formed with maleimides is generally stable, retro-Michael reactions can occur, leading to deconjugation. Hydrolysis of the succinimide ring can improve stability. [5]

Conclusion

S-4-Methylbenzyl-D-cysteine is a valuable tool for the precise and controlled synthesis of complex bioconjugates. The robust protection offered by the 4-methylbenzyl group, combined with well-established deprotection and conjugation chemistries, provides a reliable pathway for the site-specific modification of peptides and proteins. The protocols and principles outlined in this guide offer a solid foundation for researchers to successfully implement this powerful bioconjugation strategy in their work, paving the way for the development of novel therapeutics, diagnostics, and research tools.

References

• Reduction of cysteine-S-protecting groups by triisopropylsilane. Journal of Peptide Science. [Link]

• Studies on deprotection of cysteine and selenocysteine side-chain protecting groups. Journal of Peptide Research. [Link]

• Peptides containing cysteine: the role of scavengers in cleavage cocktail. Biotage. [Link]

• Cysteine protecting groups: applications in peptide and protein science. Chemical Society Reviews. [Link]

• Reduction of cysteine-S-protecting groups by triisopropylsilane. Request PDF. [Link]

• A Facile Procedure for One-Pot Stable Conjugation of Two Proglucagon Cysteine-Containing Peptide Analogs. PMC - NIH. [Link]

• Facile removal of 4-methoxybenzyl protecting group from selenocysteine. ResearchGate. [Link]

• Genetic Encoding and Enzymatic Deprotection of a Latent Thiol Side Chain to Enable New Protein Bioconjugation Applications. PMC - NIH. [Link]

• Cysteine-Selective Modification of Peptides and Proteins via Desulfurative C−C Bond Formation. PMC - NIH. [Link]

• (a) Cys thiol protection with the methylbenzyl (Meb) protecting group.... ResearchGate. [Link]

• Protein Bioconjugates Via Cysteine-Maleimide Chemistry l Protocol Preview. YouTube. [Link]

• Site-Specific Antibody Conjugation to Engineered Double Cysteine Residues. MDPI. [Link]

• Fast Cysteine Bioconjugation Chemistry. PMC - NIH. [Link]

• Cysteine-specific protein multi-functionalization and disulfide bridging using 3-bromo-5-methylene pyrrolones. PMC - NIH. [Link]

• Synthesis of peptides with cysteine sulfinic acid via the cysteine methoxybenzyl sulfone. ResearchGate. [Link]

• Site-Selective Protein Modification: From Functionalized Proteins to Functional Biomaterials. Cole DeForest Lab. [Link]

• Reversible protection of cysteines for peptide conjugation. Reddit. [Link]

Sources

• 1. Orthogonal site-specific protein modification by engineering reversible thiol protection mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Cysteine protecting groups: applications in peptide and protein science - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D1CS00271F [pubs.rsc.org]
• 4. biotage.com [biotage.com]
• 5. A Facile Procedure for One-Pot Stable Conjugation of Two Proglucagon Cysteine-Containing Peptide Analogs - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

overcoming solubility issues with S-4-Methylbenzyl-D-cysteine

Subject: Solubility Optimization & Handling Protocols

Executive Summary & Chemical Context

S-4-Methylbenzyl-D-cysteine (CAS: 127348-02-1) presents a classic "amphiphilic conflict" common in amino acid derivatives.[1] While the amino acid backbone is hydrophilic and zwitterionic, the S-linked 4-methylbenzyl group introduces significant hydrophobicity and bulk.[1]

Users frequently encounter precipitation when diluting stock solutions into neutral buffers (pH 7.2–7.4).[1] This occurs because the molecule's isoelectric point (pI) lies near this physiological range, where the net charge is zero, maximizing crystal lattice energy and minimizing solubility.[1]

Key Physicochemical Parameters:

Parameter	Value / Characteristic	Implication
Molecular Formula	C₁₁H₁₅NO₂S	Moderate molecular weight (225.31 g/mol ).[1]
Chirality	D-Enantiomer	Resistant to endogenous L-proteases; biologically stable.[1]
Est. Isoelectric Point (pI)	~5.0 – 5.5	Critical: Minimum solubility occurs in this pH window.[1]

| Hydrophobicity | High (4-Methylbenzyl group) | Requires organic co-solvents or extreme pH for initial solvation.[1] |

The Chemistry of Insolubility

To solve the solubility issue, one must understand the Lattice Energy vs. Solvation Energy balance.

At neutral pH, S-4-Methylbenzyl-D-cysteine exists primarily as a zwitterion (

).[1] While zwitterions are typically water-soluble, the bulky, lipophilic 4-methylbenzyl tail disrupts the water structure around the molecule.[1] The cohesive forces holding the crystal lattice together (Van der Waals interactions between the benzyl rings) overpower the water's ability to solvate the zwitterionic head.

The Solution: You must disrupt this equilibrium by either:

• Protonation (pH < 2): Converting

  to , creating a net positive cation ( ).[1]

• Deprotonation (pH > 9): Converting

  to , creating a net negative anion ( ).[1]

• Dielectric Shift: Using organic solvents (DMSO, Ethanol) to lower the polarity requirement for solvation.

Validated Solubilization Protocols

Protocol A: The "Acid Shift" Method (For Aqueous-Only Applications)

Best for: Applications where organic solvents (DMSO) are toxic to sensitive cells or interfere with assays.[1]

• Weighing: Weigh the desired amount of S-4-Methylbenzyl-D-cysteine.[1]

• Initial Solvation: Add 1.0 M HCl dropwise. The compound should dissolve readily as the cationic hydrochloride salt forms.

  • Target Concentration: 10–50 mg/mL.

• Dilution: Slowly dilute this acidic concentrate with your experimental buffer (e.g., PBS).

• Neutralization (CRITICAL STEP):

  • As you dilute, the pH will rise. If it lingers near pH 5–6, the compound may precipitate.

  • Technique: Rapidly dilute into a larger volume of buffered media to "jump" over the isoelectric zone, or maintain a slightly acidic final pH (e.g., pH 4.[1]5) if your experiment permits.

Protocol B: The Organic Stock Method (Standard)

Best for: High-throughput screening, drug discovery, and general stock storage.[1]

• Solvent Choice: DMSO (Dimethyl Sulfoxide) is the gold standard. It disrupts the hydrophobic stacking of the benzyl rings.

• Preparation: Dissolve to 100 mM in anhydrous DMSO.

  • Note: Vortex vigorously.[2][3] If particles persist, warm gently to 37°C for 5 minutes.

• Storage: Aliquot and store at -20°C. The D-enantiomer is resistant to enzymatic degradation but susceptible to oxidation; minimize freeze-thaw cycles.[1]

Troubleshooting Guide & FAQs

Q1: I diluted my DMSO stock (100 mM) into cell culture media (pH 7.4), and it turned cloudy immediately. Why? A: You experienced the "Crash Effect." When the hydrophobic DMSO stock hits the aqueous media, the local solubility drops instantly.

• Fix: Vortex the media while adding the stock dropwise.

• Fix: Keep the final DMSO concentration < 0.5%. If higher concentrations are needed, add a solubilizing agent like 2-Hydroxypropyl-

  -cyclodextrin (HP- -CD) to the media before adding the compound.[1]

Q2: Will the D-configuration affect solubility compared to the L-isomer? A: No. Enantiomers (D- and L-) have identical physical properties (solubility, melting point) in achiral environments (water, DMSO).[1] However, they interact differently with chiral biological systems.[1] The D-form is often used because it is not metabolized by standard proteases, ensuring the molecule stays intact during your assay.

Q3: Can I use Ethanol instead of DMSO? A: Yes, but with caveats. Ethanol is more volatile (evaporation changes concentration) and often less effective at breaking the crystal lattice of benzyl-cysteine derivatives than DMSO. Use Ethanol only if DMSO is strictly contraindicated.

Q4: My solution is clear, but I see crystals after 24 hours at 4°C. A: This is "Seeding Precipitation."[1] The solution was likely supersaturated.

• Prevention: Do not store diluted working solutions. Prepare fresh from the DMSO master stock immediately before use.

Decision Tree: Selecting the Right Solvent System

The following diagram outlines the logical flow for determining the optimal solubilization strategy based on your experimental constraints.

Figure 1: Solubility decision matrix for S-4-Methylbenzyl-D-cysteine. Blue nodes indicate decision points; Green indicates success states.

References

• PubChem. (n.d.). S-Benzyl-L-cysteine (Compound Summary).[1][4] National Library of Medicine.[5] Retrieved from [Link]

  • Note: Reference for general physicochemical properties of S-benzyl cysteine deriv
• Note: Serves as the primary reference for handling analogous enantiomers and safety d

• Bio Basic. (n.d.). Peptide Solubility Guidelines. Retrieved from [Link]

  • Note: Authoritative source for the "Acid Shift" protocol and handling hydrophobic amino acid residues.

Sources

• 1. L-Cysteine | 52-90-4 [chemicalbook.com]
• 2. Solubility of Hydrophobic Compounds in Aqueous Solution Using Combinations of Self-assembling Peptide and Amino Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Solubility Parameters of Amino Acids on Liquid–Liquid Phase Separation and Aggregation of Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 4. S-benzyl-L-cysteine | C10H13NO2S | CID 193613 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Large-Scale Synthesis of S-4-Methylbenzyl-D-cysteine

[1]

Welcome to the Advanced Synthesis Support Hub. Ticket ID: S-MBzl-D-Cys-001 Topic: Process Optimization & Troubleshooting for Scale-Up Assigned Scientist: Senior Application Scientist, Process Chemistry Division[1]

Executive Technical Overview

S-4-Methylbenzyl-D-cysteine (CAS: 1335968-00-0) is a critical chiral building block used in the synthesis of peptidomimetics and metalloprotease inhibitors.[1] Unlike its L-isomer, the D-configuration requires stringent process controls to prevent racemization, which renders the material useless for stereospecific drug targets.

The synthesis generally proceeds via the nucleophilic substitution (

) of 4-methylbenzyl chloride by the D-cysteine thiolate anion under basic conditions. While conceptually simple, scaling this reaction (>1 kg) introduces complex challenges regarding oxidative stability, isoelectric precipitation, and byproduct management.

Core Synthesis Workflow & Reaction Logic

The following diagram illustrates the primary reaction pathway and the critical divergence points where impurities are generated. Understanding this flow is essential for diagnosing yield losses.[1]

Figure 1: Reaction pathway analysis for S-4-Methylbenzyl-D-cysteine synthesis, highlighting critical control points for impurity formation.

Troubleshooting Guide: Common Failure Modes

This section addresses specific issues reported by process chemists during scale-up.

Issue 1: High Levels of Disulfide Impurity (D-Cystine)

Symptom: The crude product contains significant amounts of insoluble dimer, or the yield is lower than calculated. Root Cause: The thiolate anion is highly susceptible to oxidation by atmospheric oxygen, forming the disulfide bond before alkylation can occur. Technical Protocol:

• Degassing: Do not rely on simple nitrogen flushing.[1] Actively sparge the reaction solvent (Water/Ethanol mixture) with

  or Argon for at least 30 minutes before adding D-Cysteine.[1]

• Reducing Environment: For strictly air-sensitive batches, add a catalytic amount of TCEP (Tris(2-carboxyethyl)phosphine) or Sodium Borohydride (

  , 0.05 eq) to the reaction mixture to keep the sulfur in the reduced state [1].

• Order of Addition: Add the alkyl halide immediately after generating the thiolate. Do not let the basic cysteine solution stir without the electrophile.

Issue 2: Product Failing Enantiomeric Purity Specs (<98% ee)

Symptom: Chiral HPLC shows the presence of the L-isomer or a racemate. Root Cause: Proton exchange at the

-carbon.[1] This is catalyzed by high pH (>11) and elevated temperatures, particularly because the electron-withdrawing effect of the sulfur substituent can slightly increase the acidity of the -proton. Technical Protocol:

• pH Control: Maintain the reaction pH between 9.0 and 10.5. Avoid using large excesses of strong bases like NaOH.[1] Use a stoichiometric amount (2.0 - 2.1 eq) relative to D-Cysteine HCl.[1]

• Temperature Management: Conduct the alkylation at low temperatures (0°C to 5°C). Do not heat the reaction to reflux until the alkylation is complete and pH is neutralized, if at all [2].

• Base Selection: If racemization persists, switch from NaOH to a milder base like Ammonia (

  ) or Triethylamine ( ) in methanol, although this may slow the reaction rate.

Issue 3: Difficulty in Filtration/Isolation (The "Sticky Solid" Problem)

Symptom: Upon acidification, the product precipitates as a fine, sticky gum rather than a filterable crystal, clogging filters. Root Cause: Rapid precipitation at the Isoelectric Point (pI) traps impurities and solvent. Technical Protocol:

• Slow Acidification: Do not dump acid into the reactor. Use a metering pump to add 2M HCl slowly to the basic reaction mixture.[1]

• Isoelectric Targeting: The theoretical pI of S-alkyl cysteines is typically around pH 5.0–5.5.[1]

  • Adjust pH to 6.0.[1]

  • Seed the mixture with pure crystals.[1]

  • Slowly ramp pH down to 5.0 over 1 hour.

• Thermal Aging: Once the precipitate forms, heat the slurry to 50°C for 30 minutes (Ostwald ripening), then cool slowly to 4°C. This promotes crystal growth and rejects impurities [3].[1]

Quantitative Data & Specifications

Table 1: Solubility Profile & Process Parameters

Parameter	Value / Condition	Notes
Molecular Weight	225.31 g/mol
Target pH for Isolation	5.0 - 5.5	Isoelectric point (pI) region of minimum solubility.[1][2]
Reaction Temperature	0°C - 5°C	Critical for maintaining chiral integrity.[1]
Solubility (pH 7)	Moderate	Zwitterionic form is sparingly soluble in cold water.[1]
Solubility (pH < 1)	High	Protonated cation form (soluble in dilute HCl).[1]
Solubility (pH > 10)	High	Deprotonated anion form (soluble in NaOH).[1]

Frequently Asked Questions (FAQ)

Q1: Can I use 4-methylbenzyl bromide instead of the chloride? A: Yes. The bromide is more reactive (

rate: Br > Cl), which allows the reaction to proceed faster or at lower temperatures. However, it is often more expensive and less stable in storage. If using the bromide, ensure strict temperature control (keep < 5°C) to prevent over-alkylation (N-alkylation) due to its higher electrophilicity.

Q2: How do I remove the inorganic salts (NaCl) from the final product? A: The isoelectric precipitation method is usually sufficient to reject NaCl into the filtrate. If the ash content remains high (>0.5%):

• Redissolve the wet cake in a minimum volume of 1M HCl (protonating the amine).

• Filter to remove insoluble mechanical impurities.[1]

• Neutralize carefully with 2M NaOH or Ammonia to pH 5.5 to re-precipitate the zwitterion.[1]

• Wash the filter cake copiously with ice-cold water followed by acetone to displace water and facilitate drying.[1]

Q3: Why is the product turning yellow during drying? A: Yellowing indicates oxidation or trace sulfur contaminants.[1] Ensure the drying oven is under vacuum and effectively purged with nitrogen.[1] Do not exceed 50°C during drying. If yellowing persists, a recrystallization from water/ethanol (1:1) may be required to remove trace oxidized byproducts.[1]

Q4: Is it necessary to protect the amine group (e.g., Boc/Fmoc) before alkylation? A: For simple S-alkylation, no. The sulfur nucleophile is significantly more reactive (softer) than the nitrogen nucleophile. By controlling the pH (keeping the amine protonated or less reactive) and stoichiometry, you can achieve selective S-alkylation without the added cost and steps of protection/deprotection strategies [4].

References

• Suttapitugsakul, S., Xiao, H., Smeekens, J., & Wu, R. (2017).[3] Evaluation and optimization of reduction and alkylation methods to maximize peptide identification with MS-based proteomics. Molecular BioSystems, 13(12), 2574-2582. Link

• Shiraiwa, T., et al. (1987).[1] Racemization of Amino Acid Derivatives by Strong Bases. Chemical and Pharmaceutical Bulletin, 35(11), 4648-4653. (Foundational text on amino acid racemization mechanics).

• Mullin, J. W. (2001).[1] Crystallization. Butterworth-Heinemann.[1] (Standard reference for Ostwald ripening and isoelectric precipitation techniques).

• Kocsis, L., et al. (2016). Selective S-alkylation of cysteine in the presence of N-nucleophiles.[1] Tetrahedron Letters, 57(45), 4976-4978.

Sources

• 1. D-Cysteine | C3H7NO2S | CID 92851 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Cysteine - Wikipedia [en.wikipedia.org]
• 3. Evaluation and optimization of reduction and alkylation methods to maximize peptide identification with MS-based proteomics - Molecular BioSystems (RSC Publishing) [pubs.rsc.org]

strategies to improve the stability of S-4-Methylbenzyl-D-cysteine peptides

The following technical guide addresses the stability, synthesis, and handling of peptides containing S-(4-methylbenzyl)-D-cysteine (often abbreviated as D-Cys(4-MeBzl) or D-Cys(Meb) ).

This residue presents a unique dual challenge: it is often used as a robust, hydrophobic cysteine analog to improve metabolic stability (via the D-isomer and thioether linkage), yet it introduces specific chemical instabilities—primarily sulfur oxidation , racemization during coupling , and

-elimination .

Quick Reference: Stability Profile

Parameter	Stability Status	Critical Risk Factors
Acid Stability	High (Stable to TFA)	Stable in standard Boc/Fmoc cleavage cocktails (TFA/TIS). Cleaved only by anhydrous HF or strong Lewis acids.
Base Stability	Moderate to Low	Prone to -elimination (forming Dehydroalanine) in strong bases (e.g., 20% Piperidine) or upon heating.
Oxidative Stability	Low	The thioether is highly susceptible to oxidation to Sulfoxide (+16 Da) and Sulfone (+32 Da) in air or DMSO.
Chiral Stability	Moderate	D-Cys derivatives are highly prone to racemization (conversion to L-isomer) during carboxyl activation.

Part 1: Troubleshooting Guides (Q&A)

Category A: Chemical Instability (Oxidation & Degradation)

Q: I see a mass shift of +16 Da or +32 Da in my LC-MS analysis. Is my peptide degrading? A: Yes. This indicates the oxidation of the thioether sulfur in the S-(4-methylbenzyl) group.

• Mechanism: The sulfur atom attacks dissolved oxygen or peroxides in solvents, forming a Sulfoxide (R-S(=O)-R', +16 Da) . Further oxidation leads to a Sulfone (+32 Da) .

• Immediate Fix:

  • Degas all buffers: Helium sparge or sonicate all HPLC solvents.

  • Avoid DMSO: If dissolving for purification, avoid DMSO if possible, as it acts as an oxidant. Use acetonitrile/water or TFE (Trifluoroethanol).

  • Add Antioxidants: Add 0.1% Methionine (Met) or Tryptophan to your buffers to act as a "scavenger" for reactive oxygen species.

Q: My peptide yield is low, and I detect a peak with -122 Da (loss of the side chain). What happened? A: You are likely observing

-elimination , resulting in the formation of a Dehydroalanine (Dha) residue.

• Cause: Exposure to strong bases (e.g., Piperidine during Fmoc removal) or high temperatures. This is exacerbated if the D-Cys(4-MeBzl) is at the C-terminus.

• Prevention Strategy:

  • Shorten Deprotection: Reduce Fmoc deprotection times (e.g., 2 x 3 min instead of 2 x 10 min).

  • Add HOBt: Add 0.1 M HOBt to the deprotection reagent (Piperidine/DMF) to suppress base-catalyzed elimination.

  • Avoid Heating: Do not use microwave synthesis for the coupling/deprotection steps involving this specific residue.

Category B: Synthesis & Chirality (Racemization)[1][2]

Q: I am synthesizing a D-peptide, but chiral HPLC shows a significant L-isomer impurity (Racemization). How do I prevent this? A: Cysteine derivatives are uniquely prone to racemization because the sulfur atom stabilizes the enol intermediate during activation.

• Root Cause: Base-mediated proton abstraction from the

  -carbon during the activation step.

• Protocol Adjustment:

  • Switch Activators: Stop using HATU/HBTU with DIEA. These are too basic.

  • Use DIC/Oxyma: Use Diisopropylcarbodiimide (DIC) and Oxyma Pure. This creates a near-neutral pH activation environment, significantly reducing racemization risk.

  • Pre-activation Ban: Do not pre-activate the amino acid. Add the coupling reagents directly to the resin-amino acid mixture.

Part 2: Experimental Protocols

Protocol 1: Racemization-Free Coupling of Fmoc-D-Cys(4-MeBzl)-OH

Objective: To couple the residue while maintaining >99% chiral purity.

Reagents:

• Fmoc-D-Cys(4-MeBzl)-OH (3.0 eq)

• DIC (Diisopropylcarbodiimide) (3.0 eq)

• Oxyma Pure (Ethyl cyano(hydroxyimino)acetate) (3.0 eq)

• Solvent: DMF (Dimethylformamide)

Step-by-Step:

• Dissolution: Dissolve the amino acid and Oxyma Pure in minimal DMF.

• Chilling (Optional but Recommended): Cool the solution to 0°C on ice. Low temperature kinetically disfavors racemization.

• Activation: Add DIC to the solution. Do not wait. Immediately add the mixture to the resin.

• Coupling: Agitate for 60 minutes at room temperature (or 0°C to RT).

• Wash: Wash resin extensively with DMF then DCM.

Protocol 2: Storage & Handling to Prevent Oxidation

Objective: To prevent the formation of sulfoxides during storage.

• Lyophilization: Always lyophilize from a slightly acidic solution (0.1% TFA or Acetic Acid). Acidic pH stabilizes the sulfur.

• Atmosphere: Store the dry powder under Argon or Nitrogen gas.

• Temperature: Store at -20°C or -80°C.

• Solution Handling: If the peptide must be in solution (e.g., for assays), use degassed buffers and add 0.5 mM Methionine or 0.1 mM TCEP (Tris(2-carboxyethyl)phosphine) if compatible with the assay. Note: TCEP reduces disulfides but does not affect the S-MeBzl thioether.

Part 3: Visualizing Degradation & Troubleshooting

Diagram 1: Degradation Pathways of S-(4-MeBzl)-D-Cys

This diagram illustrates the two primary failure modes: Oxidation (chemical) and Elimination (base-catalyzed).

Caption: Chemical degradation pathways showing mass shifts associated with oxidation and base-catalyzed elimination.

Diagram 2: Troubleshooting Workflow for Impurities

A decision tree to diagnose peptide quality issues based on LC-MS data.

Caption: Diagnostic flowchart for identifying and resolving common stability issues based on mass spectrometry data.

References

• Isidro-Llobet, A., et al. (2009). "Amino Acid-Protecting Groups." Chemical Reviews, 109(6), 2455–2504.

• Bacsa, B., et al. (2008). "Solid-Phase Synthesis of Difficult Peptide Sequences at Elevated Temperatures: A Critical Comparison of Heating Technologies." The Journal of Organic Chemistry, 73(19), 7532–7542.

• Kaiser, E., et al. (1970). "Color test for detection of free terminal amino groups in the solid-phase synthesis of peptides." Analytical Biochemistry, 34(2), 595-598.

• Pawlas, J., & Silberring, J. (2021). "Cysteine-containing peptides: oxidation and other side reactions." Mass Spectrometry Reviews. (Contextual grounding on Cys oxidation).

• Sigma-Aldrich. "Protocols for the Fmoc SPPS of Cysteine-Containing Peptides."

Reference Data & Comparative Studies

A Scientist's Guide: S-4-Methylbenzyl-D-cysteine vs. S-trityl-D-cysteine in Peptide Synthesis

For researchers, scientists, and drug development professionals engaged in peptide synthesis, the choice of protecting groups for cysteine residues is a critical decision that profoundly impacts synthesis strategy, yield, and purity. The thiol side chain of cysteine is highly reactive, necessitating robust protection to prevent unwanted side reactions like oxidation and alkylation during peptide assembly.[1] This guide provides an in-depth comparison of two widely used protected D-cysteine derivatives: S-4-Methylbenzyl-D-cysteine (D-Cys(Mbzl)) and S-trityl-D-cysteine (D-Cys(Trt)), offering field-proven insights and experimental context to guide your selection.

Core Concepts: The Strategic Importance of Cysteine Protection

The entire field of solid-phase peptide synthesis (SPPS) is built upon the concept of "orthogonal" protecting groups—sets of protecting groups that can be removed under distinct chemical conditions without affecting others.[1][2] This principle is paramount when dealing with cysteine, especially in complex peptides requiring specific disulfide bond formation. The two dominant SPPS strategies, Boc/Bzl and Fmoc/tBu, dictate the compatibility of the cysteine protecting group.

• Boc/Bzl Strategy: Utilizes an acid-labile Boc group for Nα-protection, which is removed by trifluoroacetic acid (TFA) at each cycle. Side-chain protecting groups, like benzyl (Bzl), are more robust and require a very strong acid, typically hazardous hydrogen fluoride (HF), for final cleavage.[1][3]

• Fmoc/tBu Strategy: Employs a base-labile Fmoc group for Nα-protection, removed by piperidine. Side-chain protecting groups are designed to be acid-labile, removed during the final TFA cleavage from the resin.[1][3]

Within this framework, D-Cys(Mbzl) and D-Cys(Trt) have found their respective niches, driven by the lability of their thiol-protecting groups.

Head-to-Head Comparison: D-Cys(Mbzl) vs. D-Cys(Trt)

The fundamental difference between these two reagents lies in the acid stability of the S-protecting group. The trityl (Trt) group is highly acid-sensitive, whereas the 4-methylbenzyl (Mbzl) group is significantly more acid-stable. This dictates their primary application in different SPPS workflows.

Parameter	S-trityl-D-cysteine (D-Cys(Trt))	S-4-Methylbenzyl-D-cysteine (D-Cys(Mbzl))
Primary SPPS Strategy	Fmoc/tBu	Boc/Bzl
Acid Lability	High: Labile to standard TFA cleavage cocktails.	Low: Stable to TFA; requires strong acid (e.g., HF) for cleavage.[3]
Cleavage Conditions	Standard TFA cocktails (e.g., TFA/TIS/H₂O) during final cleavage.[3]	Strong acidolysis (e.g., HF/anisole) for final cleavage.
Orthogonality	Removed concurrently with tBu-based side-chain groups and resin cleavage in Fmoc SPPS.	Orthogonal to the Fmoc/tBu strategy. Stable to piperidine and TFA.[3][4]
Common Side Reactions	Prone to racemization (epimerization) and β-elimination, especially for C-terminal residues.[3][5]	More stable towards racemization and β-elimination during chain elongation.[3]
Key Advantages	Streamlined workflow in Fmoc SPPS as it is deprotected in the final standard cleavage step.	High stability allows for its use in orthogonal protection schemes for regioselective disulfide bond formation.[3]
Key Disadvantages	Higher risk of side reactions.[5] The bulky Trt group can sometimes hinder coupling efficiency.	Requires use of highly hazardous HF.[3] Not suitable for standard Fmoc SPPS if a free thiol is desired post-synthesis.

Causality Behind Experimental Choices: Stability and Mechanism

The choice between Trt and Mbzl is a direct consequence of their chemical structures and the stability of the carbocations formed during acid-mediated cleavage.

• S-trityl Group: The triphenylmethyl (trityl) cation is highly stabilized by resonance across its three phenyl rings. This inherent stability means that even moderately strong acids like TFA are sufficient to cleave the S-Trt bond. This is both its greatest advantage (compatibility with Fmoc SPPS) and a significant liability. The reversibility of the cleavage reaction necessitates the use of efficient scavengers, like triisopropylsilane (TIS), to irreversibly reduce the trityl cation to triphenylmethane, preventing re-alkylation of the free thiol.[3]

• S-4-Methylbenzyl Group: The 4-methylbenzyl cation is far less stable than the trityl cation. Consequently, the S-Mbzl bond is resistant to cleavage by TFA.[3] It requires the extreme acidity of HF to be efficiently removed. This robustness makes it an ideal protecting group for the Boc/Bzl strategy, where it must withstand repeated cycles of TFA treatment used to remove the Nα-Boc group.

Caption: Cleavage mechanisms for S-trityl and S-4-methylbenzyl protecting groups.

The Critical Challenge: Side Reactions

While coupling efficiency is always a concern, the primary differentiating challenge when using these derivatives is the management of side reactions, particularly epimerization at the α-carbon of the cysteine residue.

Epimerization: The abstraction of the α-proton of a C-terminal cysteine residue by the base (piperidine) used for Fmoc removal can lead to the formation of a planar enolate intermediate. Reprotonation can occur from either face, resulting in a mixture of L- and D-isomers (racemization or epimerization).

• D-Cys(Trt) is notoriously more susceptible to this side reaction than other protected forms.[3] The bulky trityl group is thought to increase the acidity of the α-proton. This is especially problematic when the cysteine is attached to the resin, where it is exposed to the base at every synthesis cycle.[5]

• D-Cys(Mbzl) , being more electron-withdrawing and less bulky, generally shows lower rates of epimerization under comparable basic conditions.

Experimental Mitigation: The extent of epimerization can be significantly reduced by careful selection of the synthesis resin. Using highly acid-labile resins like 2-chlorotrityl chloride (2-CTC) resin is strongly recommended for C-terminal cysteine peptides, as they minimize exposure to the base during chain elongation.

Experimental Protocols & Workflow

To illustrate the practical differences, we present validated protocols for the synthesis of a model tripeptide, H-Leu-Ala-D-Cys-OH , using both derivatives.

Workflow 1: Fmoc-SPPS with Fmoc-D-Cys(Trt)-OH

This workflow represents the standard, streamlined approach for synthesizing peptides with a free thiol post-cleavage.

Caption: Fmoc-SPPS workflow for H-Leu-Ala-D-Cys-OH using D-Cys(Trt).

Detailed Protocol:

• Resin Loading: Swell 2-chlorotrityl chloride resin (100-200 mesh, 1.2 mmol/g) in dichloromethane (DCM) for 30 min. Add Fmoc-D-Cys(Trt)-OH (1.5 eq) and N,N-diisopropylethylamine (DIEA) (4.0 eq) in DCM. Agitate for 2 hours. Cap any remaining active sites with MeOH/DIEA/DCM.

• Fmoc Deprotection: Treat the resin with 20% piperidine in dimethylformamide (DMF) for 5 min, drain, and repeat for 15 min.

• Washing: Wash the resin thoroughly with DMF (3x), DCM (3x), and DMF (3x).

• Amino Acid Coupling: In a separate vessel, pre-activate Fmoc-Ala-OH (3.0 eq) with diisopropylcarbodiimide (DIC) (3.0 eq) and Oxyma Pure (3.0 eq) in DMF for 5 min. Add the activated mixture to the resin and agitate for 1-2 hours. Monitor coupling completion with a Kaiser test.

• Washing: Repeat step 3.

• Chain Elongation: Repeat steps 2-5 for the coupling of Fmoc-Leu-OH.

• Final Deprotection: Perform a final Fmoc deprotection (step 2) and wash (step 3).

• Cleavage and Global Deprotection: Wash the resin with DCM and dry under vacuum. Treat the resin with TFA/TIS/H₂O (95:2.5:2.5, v/v/v) for 2 hours at room temperature.

• Isolation: Precipitate the crude peptide in cold diethyl ether, centrifuge, and lyophilize.

Workflow 2: Boc-SPPS with Boc-D-Cys(Mbzl)-OH

This workflow is chosen for its robustness against side reactions, at the cost of using more hazardous reagents.

Caption: Boc-SPPS workflow for H-Leu-Ala-D-Cys-OH using D-Cys(Mbzl).

Detailed Protocol:

• Resin Loading: Use pre-loaded Boc-D-Cys(Mbzl)-Merrifield resin. Swell in DCM.

• Boc Deprotection: Treat the resin with 50% TFA in DCM for 2 min, drain, and repeat for 20 min.

• Washing: Wash the resin with DCM (3x), isopropanol (IPA) (2x), and DCM (3x).

• Neutralization: Treat the resin with 10% DIEA in DCM (2x, 2 min each) followed by DCM washes.

• Amino Acid Coupling: In a separate vessel, pre-activate Boc-Ala-OH (3.0 eq) with HBTU (2.9 eq) and DIEA (6.0 eq) in DMF for 2 min. Add the activated mixture to the resin and agitate for 1-2 hours.

• Washing: Wash the resin with DMF (3x) and DCM (3x).

• Chain Elongation: Repeat steps 2-6 for the coupling of Boc-Leu-OH.

• HF Cleavage: (Caution: HF is extremely toxic and corrosive. This must be performed by trained personnel in a specialized apparatus). Dry the resin thoroughly. Place the resin in the HF apparatus reaction vessel. Add anisole (scavenger, 1 mL per gram of resin). Condense liquid HF into the vessel at -78°C. Allow the reaction to proceed at 0°C for 1 hour with stirring.

• Isolation: Evaporate the HF under vacuum. Wash the resin/peptide mixture with cold ether to remove scavengers. Extract the peptide with aqueous acetic acid and lyophilize.

Data Summary and Recommendation

Peptide Sequence	Cysteine Derivative	SPPS Strategy	Cleavage Reagent	Expected Purity (LC-MS)	Key Observations
H-Leu-Ala-D-Cys-OH	Fmoc-D-Cys(Trt)-OH	Fmoc/tBu	TFA/TIS/H₂O	~90%	Fast, simple, standard workflow. Detectable epimerization of D-Cys to L-Cys is possible.
H-Leu-Ala-D-Cys-OH	Boc-D-Cys(Mbzl)-OH	Boc/Bzl	HF/anisole	>95%	Minimal epimerization. Requires specialized, hazardous equipment and handling procedures for cleavage.

Senior Application Scientist's Recommendation:

The choice between S-trityl-D-cysteine and S-4-Methylbenzyl-D-cysteine is not a matter of which is "better," but which is appropriate for the specific synthetic goal.

• For routine synthesis, speed, and simplicity within the widely adopted Fmoc/tBu framework, S-trityl-D-cysteine is the industry standard and preferred reagent. Its deprotection during the final TFA cleavage simplifies the overall process. However, for sequences with C-terminal cysteine, scientists must be vigilant about potential epimerization and employ mitigating strategies like 2-CTC resins.

• For complex, multi-disulfide peptides requiring orthogonal protection schemes or when maximal suppression of C-terminal epimerization is paramount, S-4-Methylbenzyl-D-cysteine is a superior choice. Its stability to TFA makes it an excellent orthogonal partner to other protecting groups like Acm or Trt in an Fmoc-based synthesis, even though its final removal would necessitate a separate, harsh cleavage step. In its native Boc/Bzl environment, it provides high fidelity, provided the laboratory is equipped for and experienced with HF chemistry.

Ultimately, a deep understanding of the chemical properties of these protecting groups empowers the peptide chemist to design a synthesis strategy that is not only successful but also efficient and pure.

References

• Spears, R. J., & Fascione, M. A. (2021). Cysteine protecting groups: applications in peptide and protein science. Chemical Society Reviews, 50(20), 11201-11242. [Link]

• Isidro-Llobet, A., et al. (2022). Solid-Phase Synthesis of C-Terminus Cysteine Peptide Acids. Organic Letters, 24(49), 9119–9123. [Link]

• Spears, R. J., & Fascione, M. A. (2021). Cysteine protecting groups: applications in peptide and protein science. PubMed. [Link]

• EMD Millipore Corporation. (n.d.). Amino Acid Derivatives for Peptide Synthesis. [Link]

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A Researcher's Guide to Cysteine Protection: S-4-Methylbenzyl-D-cysteine vs. S-acetamidomethyl-D-cysteine

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of peptide synthesis and drug development, the choice of protecting groups for reactive amino acid side chains is a critical decision that can profoundly impact the success of a synthetic strategy. Cysteine, with its highly nucleophilic thiol group, is particularly susceptible to oxidation and other unwanted side reactions, making its effective protection paramount.[1][2] This guide provides an in-depth comparison of two widely used thiol-protecting groups for D-cysteine: the acid-labile S-4-Methylbenzyl (Meb) group and the versatile S-acetamidomethyl (Acm) group. Our objective is to furnish researchers with the necessary data and insights to make an informed choice based on their specific synthetic goals, be it for solid-phase peptide synthesis (SPPS), the creation of complex disulfide-rich peptides, or other applications in medicinal chemistry.

At a Glance: Key Properties and Applications

Feature	S-4-Methylbenzyl-D-cysteine (Cys(4-MeBzl))	S-acetamidomethyl-D-cysteine (Cys(Acm))
Primary Synthesis Strategy	Boc/Bzl Solid-Phase Peptide Synthesis (SPPS)	Fmoc/tBu and Boc/Bzl SPPS
Stability	Stable to trifluoroacetic acid (TFA); suitable for repetitive acidolysis in Boc-SPPS.[3]	Stable to both TFA and piperidine, making it compatible with both major SPPS strategies.[4][5]
Primary Deprotection Method	Strong acid cleavage, typically with anhydrous hydrogen fluoride (HF).[4][6]	Diverse methods including heavy metal salts (Hg(II), Ag(I)), iodine (I₂), N-chlorosuccinimide (NCS), and palladium complexes.[5][7][8]
Orthogonality	Limited orthogonality in complex syntheses due to harsh deprotection.	High degree of orthogonality, enabling regioselective formation of multiple disulfide bonds.[4]
Common Applications	Synthesis of peptides where a single, final deprotection step is sufficient.	Synthesis of complex peptides with multiple disulfide bridges; purification of protected peptide fragments.[4][9]
Potential Side Reactions	Alkylation of sensitive residues by the carbocation generated during HF cleavage.	S to O acyl shift in peptides with high serine/threonine content during deprotection; aspartimide formation when adjacent to Asp in Fmoc-SPPS.[5]

The Chemistry of Protection: A Deeper Dive

The selection of a cysteine protecting group is fundamentally a strategic choice between stability and selective removal. The S-4-Methylbenzyl group, a benzyl-type protection, offers robustness, while the S-acetamidomethyl group provides tactical flexibility.

S-4-Methylbenzyl-D-cysteine: The Robust Workhorse for Boc Chemistry

The 4-methylbenzyl group is a classic choice in Boc-based solid-phase peptide synthesis.[10] Its stability to the repetitive TFA treatments used for Nα-Boc removal is its defining advantage.[3] This ensures the integrity of the thiol protection throughout the chain assembly.

The primary mechanism of deprotection involves strong acidolysis, most commonly with anhydrous HF.[6] The acid protonates the sulfur atom, facilitating the departure of the 4-methylbenzyl group as a stable carbocation. Scavengers such as anisole or cresol are essential during this step to trap these reactive carbocations and prevent the alkylation of sensitive residues like tryptophan and tyrosine.[11]

Caption: Deprotection of Cys(4-MeBzl) via strong acidolysis.

While highly effective, the harshness of HF can be a limitation, particularly for complex peptides containing other acid-sensitive modifications. An alternative method for deprotection, especially when Cys(4-MeBzl) is used in an Fmoc/tBu strategy, involves heating the peptide in a mixture of TFA and dimethyl sulfoxide (DMSO), which also promotes oxidative disulfide bond formation.[12]

S-acetamidomethyl-D-cysteine: The Strategist's Choice for Orthogonal Synthesis

The Acm group is renowned for its stability under a wide range of conditions, including both the acidic deprotection steps of Boc-SPPS and the basic conditions of Fmoc-SPPS.[4] This stability allows for the isolation and purification of fully protected peptide fragments, a significant advantage in convergent synthesis strategies.

The true power of the Acm group lies in its diverse and relatively mild deprotection methods, which are orthogonal to most other protecting groups.[5] This orthogonality is crucial for the regioselective synthesis of peptides with multiple disulfide bonds, a common structural motif in toxins, hormones, and therapeutic peptides.[9]

One of the most common methods for Acm removal is treatment with iodine (I₂). This reaction proceeds via a sulfenyl iodide intermediate, and in the presence of another deprotected or Acm-protected cysteine, it leads directly to the formation of a disulfide bond. The reaction is often performed in aqueous acetic acid or other polar solvents.[4]

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• 12. peptide.com [peptide.com]

The Efficacy of S-4-Methylbenzyl-D-cysteine in Targeted Therapy: A Comparative Guide to Linker Technologies

For researchers, scientists, and drug development professionals at the forefront of targeted therapeutics, the intricate design of each component of a drug conjugate is paramount to its success. Among these, the linker—the chemical bridge between the targeting moiety and the potent payload—plays a pivotal role in the overall efficacy, stability, and safety of the therapeutic agent. This guide provides an in-depth comparison of various linker technologies, with a special focus on the potential, albeit largely theoretical, application of S-4-Methylbenzyl-D-cysteine as a novel linker in this landscape. While established linkers have a wealth of experimental data supporting their use, S-4-Methylbenzyl-D-cysteine remains a less-explored molecule in this specific context. Therefore, this guide will first lay a comprehensive foundation of well-characterized linkers and then, through chemical reasoning, extrapolate the potential attributes of an S-4-Methylbenzyl-D-cysteine-based linker in comparison.

The Crucial Role of Linkers in Targeted Drug Delivery

The ideal linker for a targeted therapeutic, such as an antibody-drug conjugate (ADC), must strike a delicate balance: it needs to be exceptionally stable in systemic circulation to prevent premature release of the cytotoxic payload, which could lead to off-target toxicity, while also being readily cleavable to release the drug in its active form upon reaching the target site.[1][2] The choice of linker technology significantly influences the therapeutic index of the drug conjugate.[3] Linkers are broadly categorized into two main classes: cleavable and non-cleavable.

Established Linker Technologies: A Landscape of Innovation

The field of targeted therapy has seen the development of a diverse array of linker technologies, each with its own mechanism of action and distinct advantages and disadvantages.

Cleavable Linkers: Designing for Conditional Release

Cleavable linkers are designed to be stable in the bloodstream and to release the payload in response to specific triggers within the target cell or the tumor microenvironment.

These are among the most widely used linkers in clinically approved ADCs.[4] They typically incorporate a peptide sequence that is a substrate for proteases, such as cathepsin B, which are often overexpressed in the lysosomes of cancer cells.[]

• Valine-Citrulline (Val-Cit) Linkers: The dipeptide Val-Cit is a well-established motif for cathepsin B-mediated cleavage.[4] The cleavage of the amide bond between citrulline and a self-immolative spacer, such as p-aminobenzyl carbamate (PABC), triggers a cascade that releases the active drug.[6] ADCs with Val-Cit linkers have demonstrated potent anti-tumor activity.[7] However, some studies have suggested that the Val-Cit linker can be sensitive to a variety of cathepsins, which could potentially lead to off-target toxicity.[8] To enhance selectivity, modifications such as the use of a cyclobutane-1,1-dicarboxamide (cBu) structure have been explored to create linkers that are predominantly dependent on cathepsin B.[7]

• Other Peptide Linkers: Other peptide sequences, such as Gly-Gly-Phe-Gly, have also been successfully employed in marketed ADCs, showcasing the versatility of this approach.[]

These linkers exploit the lower pH of the endosomal and lysosomal compartments (pH 5.0-6.5) compared to the bloodstream (pH 7.4) to trigger drug release.

• Hydrazone Linkers: Hydrazone bonds are relatively stable at neutral pH but are readily hydrolyzed under acidic conditions. This technology was used in the first-generation ADC, gemtuzumab ozogamicin. However, hydrazone linkers can exhibit instability in circulation, leading to premature drug release.[9]

These linkers contain a disulfide bond, which is stable in the oxidizing environment of the bloodstream but is cleaved in the reducing environment of the cytoplasm, where the concentration of glutathione is significantly higher.

• Disulfide Linkers: The release kinetics of disulfide linkers can be modulated by introducing steric hindrance around the disulfide bond.[10] While this approach offers a distinct release mechanism, the stability of disulfide linkers in circulation can be a concern, as some premature cleavage can occur.

Non-Cleavable Linkers: Relying on Antibody Catabolism

Non-cleavable linkers remain attached to the payload and the antibody. The release of the drug-linker-amino acid catabolite occurs after the entire ADC is internalized and the antibody is degraded in the lysosome.[]

• Thioether Linkers (e.g., SMCC): A common example is the succinimidyl-4-(N-maleimidomethyl)cyclohexane-1-carboxylate (SMCC) linker. These linkers offer high plasma stability, which can reduce systemic toxicity.[3] However, the resulting drug catabolite may have reduced cell permeability or activity compared to the free drug.

Comparative Performance of Established Linkers

The following table summarizes key performance characteristics of commonly used linkers based on available experimental data.

Linker Type	Example	Cleavage Trigger	Plasma Stability	Key Advantages	Key Limitations
Enzyme-Cleavable	Val-Cit-PABC	Cathepsin B	Generally Good	Well-established, efficient intracellular release	Potential for off-target cleavage by other proteases
pH-Sensitive	Hydrazone	Low pH	Moderate	Targets endosomal/lysosomal pathway	Can have limited stability in circulation
Reductively Cleavable	SPDB (disulfide)	Glutathione	Moderate to Good	Exploits intracellular reducing environment	Potential for premature cleavage in plasma
Non-Cleavable	SMCC (thioether)	Antibody degradation	Excellent	High stability, reduced off-target toxicity	Released catabolite may have reduced activity

S-4-Methylbenzyl-D-cysteine: A Theoretical Exploration as a Novel Linker

Currently, there is a notable absence of published literature detailing the use and efficacy of S-4-Methylbenzyl-D-cysteine as a linker in targeted therapy. Commercial suppliers describe it as a unique amino acid derivative with applications in pharmaceutical research, particularly in cancer treatment and neuroprotection, owing to its ability to form disulfide bonds and its potential antioxidant properties.[8][11] One study has highlighted the stability of a hydrogel formed from a cyclic dipeptide containing S-benzyl protected L-cysteine.[12]

Given this lack of direct evidence, the following analysis is a theoretical exploration of its potential as a linker, based on its chemical structure and the principles of linker design.

Hypothetical Structure and Mechanism

An S-4-Methylbenzyl-D-cysteine-based linker could potentially be designed to connect a cytotoxic drug to an antibody. The cysteine moiety offers multiple points for conjugation. The key feature of this molecule as a linker would be the thioether bond between the sulfur atom of the cysteine and the methylbenzyl group.

Potential Advantages and Disadvantages: A Comparative Analysis

Stability: The thioether bond is generally considered to be highly stable.[3] This suggests that a linker based on S-4-Methylbenzyl-D-cysteine could exhibit excellent stability in systemic circulation, comparable to or even exceeding that of non-cleavable linkers like SMCC. This high stability would be a significant advantage over more labile linkers such as hydrazones and some disulfide-based systems, potentially leading to a better safety profile with reduced off-target toxicity.

Cleavage Mechanism: The critical question for an S-4-Methylbenzyl-D-cysteine linker is its cleavage mechanism. Thioether bonds are not readily cleaved by common biological triggers like changes in pH or the reducing environment of the cytoplasm. For this linker to be effective as a cleavable linker, a specific enzymatic or chemical trigger would be required at the target site. It is conceivable that an enzyme could be identified or engineered to cleave the S-benzyl bond. Alternatively, the linker could be designed to undergo cleavage through a more complex, multi-step process, perhaps initiated by a separate trigger. If no efficient cleavage mechanism can be established, it would function as a non-cleavable linker, relying on the degradation of the entire antibody-linker-drug complex.

Self-Immolation: Self-immolative linkers are designed to undergo spontaneous fragmentation upon cleavage of a trigger group, ensuring the release of the unmodified, active drug.[6] The structure of S-4-Methylbenzyl-D-cysteine does not inherently suggest a straightforward self-immolative pathway in the same manner as the well-established PABC system.[6] Designing a self-immolative version of this linker would likely require significant chemical modification to incorporate a trigger and a fragmentation-directing group.

Comparison with Established Linkers:

Feature	S-4-Methylbenzyl-D-cysteine (Hypothetical)	Val-Cit-PABC (Established)	SMCC (Established)
Bond Type	Thioether	Amide (peptide)	Thioether
Predicted Stability	High	Good	High
Cleavage Mechanism	Uncertain (likely requires specific enzyme)	Cathepsin B	Antibody Degradation
Payload Release	Potentially traceless if designed as self-immolative	Traceless (releases unmodified drug)	Releases drug-linker-amino acid catabolite
Advantages	Potentially very high stability	Well-understood, efficient intracellular release	Very high stability, predictable PK
Challenges	Lack of a known, efficient cleavage trigger	Potential for off-target cleavage	Released catabolite may have reduced efficacy

Experimental Protocols for Linker Evaluation

To rigorously assess the efficacy of any new linker, including a hypothetical one based on S-4-Methylbenzyl-D-cysteine, a series of standardized in vitro and in vivo experiments are essential.

In Vitro Evaluation

• Plasma Stability Assay:

  • Incubate the ADC in plasma from relevant species (e.g., human, mouse) at 37°C.

  • At various time points, analyze the ADC by techniques such as ELISA, hydrophobic interaction chromatography (HIC), or LC-MS to determine the drug-to-antibody ratio (DAR) and quantify the amount of prematurely released drug.[7]

• Cleavage Assay:

  • Incubate the ADC with the putative cleavage agent (e.g., specific enzymes, in an acidic buffer, or with a reducing agent).

  • Monitor the release of the payload over time using HPLC or LC-MS.

• Cytotoxicity Assay:

  • Treat target cancer cells (antigen-positive) and non-target cells (antigen-negative) with the ADC.

  • Measure cell viability using assays such as MTT or CellTiter-Glo to determine the IC50 value.[13]

In Vivo Evaluation

• Pharmacokinetic (PK) Study:

  • Administer the ADC to animals (e.g., mice, rats).

  • Collect blood samples at various time points and measure the concentration of the total antibody, the intact ADC, and the released payload using validated bioanalytical methods.[13]

• Efficacy Study in Xenograft Models:

  • Implant human tumor cells into immunodeficient mice.

  • Once tumors are established, treat the mice with the ADC.

  • Monitor tumor growth and animal survival over time to assess the anti-tumor efficacy.[14]

• Tolerability Study:

  • Administer escalating doses of the ADC to animals and monitor for signs of toxicity, such as weight loss and changes in blood chemistry. This helps to determine the maximum tolerated dose (MTD).

Conclusion

The selection of a linker is a critical decision in the design of targeted therapeutics, with profound implications for the efficacy and safety of the final drug product. While established linkers like the enzyme-cleavable Val-Cit and the non-cleavable SMCC have a proven track record, the exploration of novel linker chemistries is essential for advancing the field.

S-4-Methylbenzyl-D-cysteine presents an interesting, yet unproven, scaffold for a new type of linker. Its core thioether structure suggests the potential for high plasma stability, a highly desirable characteristic for minimizing off-target toxicity. However, the major challenge lies in the absence of a known, efficient cleavage mechanism at the target site. Without a reliable method for payload release, a linker based on this molecule would likely function as a non-cleavable linker.

Further research is required to explore potential enzymatic or chemical triggers that could selectively cleave the S-benzyl bond in the tumor microenvironment. Should such a trigger be identified, and if the linker can be engineered to incorporate a self-immolative moiety, S-4-Methylbenzyl-D-cysteine could offer a valuable new tool in the arsenal of linker technologies. Until then, it remains a theoretical concept with intriguing potential that warrants further investigation by the drug development community.

References

• J&K Scientific LLC. S-4-Methylbenzyl-D-cysteine | 127348-02-1.
• Chem-Impex. S-4-Methylbenzyl-L-cysteine.
• Kashfi, K., & Olson, K. R. (2020). Self-Immolative Prodrugs: Effective Tools for the Controlled Release of Sulfur Signaling Species. Antioxidants & Redox Signaling, 33(16), 1159–1172.
• SigutLabs. (2025). Exploring Self-Immolative Linkers in ADCs: Beyond the Classics.
• Bar-Zion, T., et al. (2021).
• Medicilon. Evaluation of The Efficacy of ADC Drugs In Vitro & Vivo.
• Alonso, D. A., et al. (2021).
• BOC Sciences. ADC Linker Technologies: Impact on Stability & Efficacy.
• BOC Sciences.
• Pal, A., et al. (2022). S-Benzyl cysteine based cyclic dipeptide super hydrogelator: Enhancing efficacy of an anticancer drug via sustainable release. Journal of Peptide Science, 28(8), e3403.
• Ebert, C., et al. (1977). On the specific cleavage of cysteine containing peptides and proteins. Advances in Experimental Medicine and Biology, 86B, 205–211.
• Behrens, C. R., et al. (2015). Antibody–Drug Conjugates (ADCs) Derived from Interchain Cysteine Cross-Linking Demonstrate Improved Homogeneity and Other Pharmacological Properties over Conventional Heterogeneous ADCs. Molecular Pharmaceutics, 12(10), 3986–3998.
• Leong, S. H., et al. (2021). Recent developments in chemical conjugation strategies targeting native amino acids in proteins and their applications in antibody–drug conjugates. Chemical Society Reviews, 50(20), 11494–11516.
• Chuprakov, S., et al. (2020). Chemical Modification of Linkers Provides Stable Linker–Payloads for the Generation of Antibody–Drug Conjugates.
• Pan, C., et al. (2021). Antibody–drug conjugates: Recent advances in linker chemistry. Acta Pharmaceutica Sinica B, 11(12), 3889–3907.
• Kedracka-Krok, S., & Jankowska, U. (2024). Cysteine Conjugation: An Approach to Obtain Polymers with Enhanced Muco- and Tissue Adhesion. International Journal of Molecular Sciences, 25(3), 1509.
• Su, Y., et al. (2021). Fast Cysteine Bioconjugation Chemistry.
• Burke, P. J., et al. (2014). Contribution of Linker Stability to the Activities of Anticancer Immunoconjugates. Molecular Cancer Therapeutics, 13(4), 987–995.
• Giddens, J., et al. (2025).
• NJ Bio, Inc. Linkers for ADCs.
• Lyon, R. P., et al. (2015). Stabilization of cysteine-linked antibody drug conjugates with N-aryl maleimides.
• BOC Sciences. (2022). Types of ADC Linkers.
• ResearchGate. (n.d.). In vivo efficacy of trastuzumab-ADCs with different linker-payload...
• BioPharm International. (2014).
• Kim, C. H., et al. (2018). Benzyl Ammonium Carbamates Undergo Two‐Step Linker Cleavage and Improve the Properties of Antibody Conjugates.
• Li, J., et al. (2023). Orthogonal bioconjugation targeting cysteine-containing peptides and proteins using alkyl thianthrenium salts.
• Zhang, W., et al. (2022). Breaking Kinetic Record for Cysteine Bioconjugation with Organometallic Reagents.
• Bachem. (2021).
• Sygnature Discovery. (2025). Linker Technologies in ADCs - How They Impact Efficacy & Stability.
• U.S. Patent No. 6,765,109 B1. (2004).
• Wang, Y., et al. (2024). Selective Oxidative Cleavage of Benzyl C–N Bond under Metal-Free Electrochemical Conditions. Molecules, 29(12), 2851.

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A Comparative Guide to the Comprehensive Purity Assessment of Synthetic S-4-Methylbenzyl-D-cysteine

The Imperative of Orthogonal Purity Analysis

A single analytical method, no matter how powerful, provides only one perspective on a compound's purity. True confidence is achieved through orthogonality —the practice of using multiple, disparate analytical techniques that measure different physicochemical properties of the molecule. This approach ensures that impurities not detected by one method (e.g., a co-eluting species in HPLC) are captured by another (e.g., NMR or Mass Spectrometry). Our assessment strategy is therefore built on a foundation of mutually validating systems.

The Analytical Workflow: A Multi-Pronged Approach

A robust purity assessment workflow for S-4-Methylbenzyl-D-cysteine involves a sequential and logical application of several key analytical techniques. Each step provides a unique piece of the purity puzzle, culminating in a comprehensive and trustworthy characterization of the material.

Sources

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head-to-head comparison of different cysteine protecting groups in SPPS

A Strategic Guide for High-Fidelity Peptide Synthesis

Executive Summary: The Decision Matrix

Cysteine (Cys) is the most nucleophilic and problematic residue in Solid-Phase Peptide Synthesis (SPPS). Selecting the wrong protecting group leads to racemization (loss of chirality),

-elimination, or irreversible alkylation.

Use this matrix to immediately identify the correct protecting group for your synthesis topology.

Feature	Trt (Trityl)	Mmt (Methoxytrityl)	Acm (Acetamidomethyl)	StBu (S-tert-butylthio)	Thp (Tetrahydropyranyl)
Primary Utility	Standard SPPS	On-resin modification	Regioselective cyclization	Thiol protection (orthogonal)	Low-racemization SPPS
Deprotection	95% TFA (Acid)	1% TFA (Dilute Acid)	(Oxidation) or Pd(II)	Reductants (DTT/TCEP)	95% TFA (Acid)
Orthogonality	Labile to TFA	Hyper-labile to TFA	Stable to TFA	Stable to TFA	Labile to TFA
Racemization Risk	Moderate	Moderate	Low	Low	Lowest
Cost	Low	High	Medium	Medium	High
Best For...	Simple linear peptides	Selective side-chain labeling	Forming 2+ disulfide bridges	Keeping Cys protected post-cleavage	C-terminal Cys / High purity

The Challenge: Why Cysteine Fails

Before comparing groups, we must understand the enemy. The sulfhydryl (-SH) group is prone to three specific failures during Fmoc-SPPS:

• Racemization: During activation, the acidity of the

  -proton increases. Cys is uniquely prone to losing chirality ( ), particularly when attached to the resin (C-terminal).
• -Elimination: Base treatment (Piperidine) can cause the sulfur to leave, forming dehydroalanine. This reacts with piperidine to form a permanent adduct (+51 Da mass shift).[1]

• Alkylation: During global cleavage, the liberated carbocations (from tBu, Trt, etc.) will permanently re-attach to the free thiol if scavengers are insufficient.

Head-to-Head Analysis

Round 1: The Workhorses (Trt vs. Thp)

The Standard: Trt (Trityl) [2][3][4][5][6]

• Mechanism: Steric bulk protects the thiol. Removed by concentrated TFA, generating a stable trityl cation.

• Pros: Inexpensive; rapid removal; effective prevention of

  -elimination due to bulk.

• Cons: The trityl cation is highly reactive. If not scavenged immediately (EDT/TIS), it will re-alkylate the Cys.

• Verdict: The default choice for 90% of peptides.

The Challenger: Thp (Tetrahydropyranyl) [1][2][4][7]

• Mechanism: Forms an acetal-like linkage. Stable to base, labile to acid.[2]

• Pros: Superior Racemization Control. Studies show Thp reduces racemization to <0.8% compared to 3-5% for Trt.[2] It is also more soluble, reducing aggregation.

• Cons: Newer, more expensive.

• Verdict: Essential for C-terminal Cysteine residues or when high optical purity is non-negotiable.

Round 2: The Strategists (Acm vs. StBu)

Used when you need to form disulfide bonds selectively (Regioselective Folding).

The Oxidative Cyclizer: Acm (Acetamidomethyl) [3][5]

• Mechanism: Stable to TFA. Removed by Iodine (

  ), which simultaneously oxidizes the thiols to form a disulfide bond.

• Pros: Allows "One-Pot" deprotection and cyclization. Highly stable during synthesis.[8]

• Cons: Removal requires toxic reagents (

  , Thallium) or expensive Palladium. Iodine can iodinate Tyr/His if not carefully controlled.

• Verdict: The Gold Standard for forming the second disulfide bridge in a sequence.

The Reductive Shield: StBu (S-tert-butylthio)

• Mechanism: A disulfide-based protecting group. Stable to acid; removed by reduction (thiol-disulfide exchange).

• Pros: Leaves the peptide with a free thiol (unlike Acm which forces a bridge).

• Cons: Notoriously difficult to remove. The steric bulk of the tert-butyl group makes the disulfide exchange sluggish. Often requires harsh reducing conditions or phosphines (TCEP).

• Verdict: Use only if you need to keep a Cys protected after cleavage (e.g., for later conjugation). Avoid for standard disulfide formation.

Round 3: The Specialist (Mmt)

Mmt (4-Methoxytrityl) is a "hyper-acid-labile" variant of Trt.[3]

• The Trick: It cleaves with 1% TFA . Standard Trt requires 50-95% TFA.

• Application: You can wash the resin with 1% TFA to uncover only the Cys(Mmt), while keeping Lys(Boc) and other groups protected. This allows you to attach a fluorophore or lipid to the Cys while the peptide is still on the solid phase.

Visualizing the Strategy

Workflow 1: Selecting the Right Group

Caption: Decision tree for selecting Cysteine protecting groups based on peptide complexity and synthetic goals.

Workflow 2: Regioselective Disulfide Formation (Trt/Acm Strategy)

Caption: The standard workflow for forming two distinct disulfide bonds using the Trt/Acm orthogonal pair.

Proven Experimental Protocols

Protocol A: Selective Removal of Mmt (On-Resin)

Use this to functionalize Cys while keeping other protecting groups intact.

• Wash: Swell resin in DCM.

• Flow Wash: Treat resin with 1% TFA / 5% TIS / 94% DCM .

• Critical Step: Do not incubate. Flow the solution through the resin bed continuously. The yellow trityl color will appear and then fade.

• Duration: 5–10 cycles of 2 minutes each.

• Neutralize: Wash immediately with 5% DIPEA/DCM to neutralize the resin before coupling the payload.

Protocol B: Iodine Oxidation of Acm Groups

Use this to form the second disulfide bridge.

• Dissolve the mono-cyclic peptide (containing Cys(Acm)) in AcOH:H2O (4:1) .

• Add 10 eq of Iodine (

  ) (dissolved in MeOH).

• Monitor: Stir for 30–60 mins. The solution should be dark brown.

• Quench: Add 1M Ascorbic Acid or Sodium Thiosulfate dropwise until the solution turns clear (destroys excess Iodine).

• Purify: Lyophilize and purify via HPLC.

Protocol C: Efficient Removal of StBu (The TCEP Method)

Standard thiols (DTT/BME) are often too weak for StBu removal. Use Phosphines.[4]

• Dissolve peptide in Tris-HCl buffer (pH 7.5) or organic solvent (DMF/Water) if insoluble.

• Add 20 equivalents of TCEP (Tris(2-carboxyethyl)phosphine).

• Incubate: 2–4 hours at Room Temperature.

• Note: TCEP is odorless and more effective than DTT at reducing the sterically hindered StBu disulfide.

Troubleshooting & Tips

Preventing Racemization

If you observe D-Cys in your product (often seen as a shoulder peak on HPLC):

• Switch Base: Replace DIPEA with Collidine (TMP) during the Cys coupling step. Collidine is a weaker base and reduces proton abstraction.

• Pre-activation: Use DIC/Oxyma instead of HCTU/HATU.

• Switch Group: Move from Cys(Trt) to Cys(Thp) .

The "Piperidine Adduct" (+51 Da)

If you see a mass shift of +51 Da on a C-terminal Cys:

• Cause:

  -elimination followed by piperidine addition.[9]

• Fix: Use a 2-Chlorotrityl Chloride Resin (super acid sensitive) which allows cleavage of the protected peptide fragment, or simply minimize piperidine exposure time (use 20% Piperidine/0.1M HOBt).

References

• Isidro-Llobet, A., et al. (2009). "Amino Acid-Protecting Groups."[1][3][6][8][10][11] Chemical Reviews, 109(6), 2455-2504.

• Postma, T. M., & Albericio, F. (2014). "Cysteine protecting groups: applications in peptide and protein science."[4][7][8][12][13] Chemical Society Reviews.[12]

• Barlos, K., et al. (1996).[9] "Synthesis of the very acid-sensitive Fmoc-Cys(Mmt)-OH and its application in solid-phase peptide synthesis." International Journal of Peptide and Protein Research.[9]

• Albericio, F., et al. (2013).[14] "Evaluation of acid-labile S-protecting groups to prevent Cys racemization in Fmoc solid-phase peptide synthesis." Biopolymers.[1]

• Sigma-Aldrich. "Protocols for the Fmoc SPPS of Cysteine-Containing Peptides."

Sources

• 1. peptide.com [peptide.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. peptide.com [peptide.com]
• 4. researchgate.net [researchgate.net]
• 5. On-Resin Acetamidomethyl (Acm) Removal and Disulfide Formation in Cysteinyl Peptides Using N-Chlorosuccinimide (NCS) in the Presence of Other Cys-Protecting Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Understanding Acid Lability of Cysteine Protecting Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Cysteine protecting groups: applications in peptide and protein science - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D1CS00271F [pubs.rsc.org]
• 8. nbinno.com [nbinno.com]
• 9. bachem.com [bachem.com]
• 10. Synthesis of the very acid-sensitive Fmoc-Cys(Mmt)-OH and its application in solid-phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Cysteine protecting groups: applications in peptide and protein science - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 13. researchgate.net [researchgate.net]
• 14. Evaluation of acid-labile S-protecting groups to prevent Cys racemization in Fmoc solid-phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Validating the Structure of S-4-Methylbenzyl-D-cysteine using 2D NMR

For researchers, scientists, and drug development professionals, the unequivocal structural validation of novel or synthesized compounds is a cornerstone of scientific rigor. In the realm of complex organic molecules, such as the cysteine derivative S-4-Methylbenzyl-D-cysteine, one-dimensional Nuclear Magnetic Resonance (NMR) spectroscopy often falls short of providing the necessary clarity. This guide provides an in-depth, technical comparison of two-dimensional (2D) NMR techniques for the complete structural elucidation of S-4-Methylbenzyl-D-cysteine, a compound of interest in various biochemical studies.[1] We will explore how a synergistic application of COSY, HSQC, and HMBC experiments provides a self-validating system for structural confirmation, moving beyond simple spectral interpretation to a deeper understanding of molecular connectivity.

The Challenge: Ambiguity in 1D NMR and the Power of 2D Correlation

While 1D ¹H and ¹³C NMR provide fundamental information about the chemical environment of protons and carbons, respectively, they often present overlapping signals and fail to explicitly define the connectivity between different parts of a molecule. For a molecule like S-4-Methylbenzyl-D-cysteine, with its distinct cysteine and 4-methylbenzyl moieties, 1D spectra can leave ambiguities in assigning specific protons and carbons. 2D NMR spectroscopy overcomes these limitations by spreading the spectral information into two dimensions, revealing correlations between nuclei that are coupled through bonds.[2][3]

Experimental Protocol: A Robust Framework for Data Acquisition

A successful 2D NMR analysis begins with a well-designed experimental setup. The following protocol provides a reliable starting point for acquiring high-quality data for S-4-Methylbenzyl-D-cysteine.

Sample Preparation:

• Dissolve approximately 10-20 mg of S-4-Methylbenzyl-D-cysteine in a suitable deuterated solvent (e.g., 0.5-0.7 mL of DMSO-d₆ or MeOD). The choice of solvent can influence chemical shifts, so consistency is key for comparative studies.[4][5][6]

• Filter the solution into a 5 mm NMR tube to remove any particulate matter.

NMR Spectrometer and Parameters:

All spectra should be acquired on a high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a probe capable of performing inverse-detected experiments.

Experiment	Key Parameters	Purpose
¹H NMR	Spectral Width: 10-12 ppm, Number of Scans: 8-16	Initial assessment of proton signals.
¹³C NMR	Spectral Width: 200-220 ppm, Number of Scans: 1024-4096	Initial assessment of carbon signals.
COSY	Spectral Width (F1 and F2): 10-12 ppm, Data Points: 2048x1024	Identifies proton-proton (¹H-¹H) couplings within the same spin system.[7][8]
HSQC	Spectral Width (F2 - ¹H): 10-12 ppm, Spectral Width (F1 - ¹³C): 160-180 ppm	Correlates protons to their directly attached carbons (one-bond ¹H-¹³C correlation).[9]
HMBC	Spectral Width (F2 - ¹H): 10-12 ppm, Spectral Width (F1 - ¹³C): 200-220 ppm	Correlates protons to carbons over two to three bonds (long-range ¹H-¹³C correlation).[9]

Data Analysis and Interpretation: A Synergistic Approach

The true power of 2D NMR lies in the combined interpretation of the data from multiple experiments. Below is a step-by-step guide to validating the structure of S-4-Methylbenzyl-D-cysteine by integrating the information from COSY, HSQC, and HMBC spectra. For this guide, we will use predicted chemical shift values as a reference. Online prediction tools can provide a good starting point for spectral assignment.[9][10]

Predicted ¹H and ¹³C Chemical Shifts for S-4-Methylbenzyl-D-cysteine:

Atom Number	Predicted ¹H Shift (ppm)	Predicted ¹³C Shift (ppm)	Key 2D Correlations
1	-	~173	HMBC to H2, H3a, H3b
2	~3.8	~55	COSY to H3a, H3b; HSQC to C2; HMBC to C1, C3, C4
3	~3.0 (a), ~2.8 (b)	~35	COSY to H2; HSQC to C3; HMBC to C1, C2, C4
4	~3.7	~36	HSQC to C4; HMBC to C2, C3, C5, C6
5	-	~137	HMBC to H4, H6, H7
6	~7.2	~129	COSY to H7; HSQC to C6; HMBC to C4, C5, C8
7	~7.1	~129	COSY to H6; HSQC to C7; HMBC to C5, C8
8	-	~137	HMBC to H6, H7, H9
9	~2.3	~21	HSQC to C9; HMBC to C7, C8

Note: Predicted chemical shifts are estimates and may vary from experimental values.

COSY: Mapping the Proton Spin Systems

The COSY (Correlation Spectroscopy) spectrum reveals which protons are coupled to each other, typically through two or three bonds.[7][8] This allows for the identification of distinct spin systems within the molecule.

• Cysteine Moiety: A cross-peak will be observed between the α-proton (H2) and the two diastereotopic β-protons (H3a and H3b). This confirms the -CH(NH₂)-CH₂-S- fragment.

• 4-Methylbenzyl Moiety: Cross-peaks will connect the ortho-protons (H6) to the meta-protons (H7) on the aromatic ring, establishing the connectivity of the benzene ring protons.

Caption: COSY correlations reveal the distinct spin systems within S-4-Methylbenzyl-D-cysteine.

HSQC: Linking Protons to their Carbons

The HSQC (Heteronuclear Single Quantum Coherence) spectrum provides direct, one-bond correlations between protons and the carbons to which they are attached.[9] This is a crucial step in assigning the carbon signals.

• The proton at ~3.8 ppm (H2) will show a correlation to the carbon at ~55 ppm (C2).

• The protons at ~3.0 and ~2.8 ppm (H3a, H3b) will both correlate to the carbon at ~35 ppm (C3).

• The benzylic protons at ~3.7 ppm (H4) will correlate to the carbon at ~36 ppm (C4).

• The aromatic protons at ~7.2 ppm (H6) and ~7.1 ppm (H7) will correlate to their respective carbons at ~129 ppm (C6 and C7).

• The methyl protons at ~2.3 ppm (H9) will correlate to the carbon at ~21 ppm (C9).

Caption: HSQC correlations provide direct one-bond connections between protons and carbons.

HMBC: Assembling the Molecular Puzzle

The HMBC (Heteronuclear Multiple Bond Correlation) spectrum is arguably the most powerful tool for elucidating the overall carbon skeleton. It reveals correlations between protons and carbons that are two or three bonds away.[9] This allows us to connect the spin systems identified by COSY and assign quaternary carbons.

• Connecting the Cysteine and Benzyl Moieties: A crucial correlation will be observed from the benzylic protons (H4) to the β-carbon of the cysteine residue (C3), confirming the S-benzyl linkage.

• Assigning Quaternary Carbons:

  • The benzylic protons (H4) will show correlations to the quaternary aromatic carbon (C5).

  • The aromatic protons (H6 and H7) will show correlations to the other quaternary aromatic carbons (C5 and C8).

  • The methyl protons (H9) will show correlations to the aromatic carbon to which the methyl group is attached (C8) and the adjacent aromatic carbons (C7).

• Confirming the Cysteine Backbone:

  • The α-proton (H2) will show a correlation to the carbonyl carbon (C1).

  • The β-protons (H3a, H3b) will also show a correlation to the carbonyl carbon (C1).

Sources

• 1. researchgate.net [researchgate.net]
• 2. emerypharma.com [emerypharma.com]
• 3. Structural Analysis of Organic Compound Using 2D - NMR Spectrum | Column | JEOL [jeol.com]
• 4. Visualizer loader [nmrdb.org]
• 5. researchgate.net [researchgate.net]
• 6. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 7. researchgate.net [researchgate.net]
• 8. Use of the 2D 1H-13C HSQC NMR Methyl Region to Evaluate the Higher Order Structural Integrity of Biopharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Simulate and predict NMR spectra [nmrdb.org]
• 10. app.nmrium.com [app.nmrium.com]

The Strategic Selection of Cysteine Protecting Groups: An In-depth Evaluation of S-4-Methylbenzyl-D-cysteine's Cost-Effectiveness in Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of peptide synthesis, the judicious choice of protecting groups is paramount to achieving high yields, purity, and overall cost-effectiveness. The thiol functionality of cysteine, a key player in protein structure and function, necessitates robust protection to prevent unwanted side reactions such as oxidation and disulfide scrambling. This guide provides a comprehensive evaluation of S-4-Methylbenzyl-D-cysteine, a widely used protected amino acid, by objectively comparing its performance and economic viability against other common alternatives in solid-phase peptide synthesis (SPPS). Through an analysis of experimental data and established protocols, we aim to equip researchers with the critical insights needed to make informed decisions in their synthetic strategies.

The Critical Role of Cysteine Protection in Peptide Synthesis

The nucleophilic nature of the cysteine thiol group makes it highly susceptible to a variety of undesirable reactions during the iterative process of peptide chain elongation. Effective protection is crucial to:

• Prevent Oxidation: Unprotected thiols can readily oxidize to form disulfides, leading to a heterogeneous mixture of products.

• Control Disulfide Bond Formation: In peptides with multiple cysteine residues, orthogonal protecting groups are essential for directing the regioselective formation of specific disulfide bridges.

• Minimize Side Reactions: Protecting the thiol group can mitigate the risk of side reactions such as β-elimination, particularly when cysteine is the C-terminal residue.

The ideal protecting group should be stable throughout the synthesis, not introduce chiral instability (racemization) to the amino acid, and be removable under conditions that do not compromise the integrity of the final peptide.

S-4-Methylbenzyl-D-cysteine: A Detailed Profile

The 4-methylbenzyl (4-MeBzl) group is a member of the benzyl-type protecting groups commonly employed in both Boc and Fmoc-based SPPS. Its stability and deprotection characteristics position it as a reliable choice for many applications.

Key Characteristics:

• Stability: The S-4-Methylbenzyl ether is stable to the basic conditions used for Fmoc group removal (e.g., piperidine in DMF) and to moderately acidic conditions.

• Deprotection: The 4-MeBzl group is typically removed under strong acidic conditions, such as with hydrogen fluoride (HF) in Boc-SPPS or with a trifluoroacetic acid (TFA)/dimethylsulfoxide (DMSO) mixture in Fmoc-SPPS[1]. This allows for the simultaneous cleavage of the peptide from the resin and removal of the protecting group in many standard protocols.

• Orthogonality: While not fully orthogonal to the most acid-labile protecting groups, its removal conditions are distinct from those used for groups like Trityl (Trt) in certain contexts, offering some flexibility in synthetic design.

Comparative Analysis: S-4-Methylbenzyl vs. Key Alternatives

The cost-effectiveness of S-4-Methylbenzyl-D-cysteine is not solely determined by the price of the commercially available Fmoc-D-Cys(4-MeBzl)-OH. A comprehensive evaluation must also consider the cost of starting materials for in-house synthesis, the efficiency of the synthetic process (yield and purity), and the potential for side reactions that can impact the overall yield and purification costs of the final peptide.

Cost of Starting Materials

A primary consideration for the cost-effectiveness of any protected amino acid is the price of its constituent components. For the synthesis of Fmoc-D-Cys(4-MeBzl)-OH, the key starting materials are D-cysteine, 4-methylbenzyl chloride, and the Fmoc protecting group source (e.g., Fmoc-OSu).

Starting Material	Typical Application	Relative Cost
D-Cysteine	Amino acid backbone	Moderate
4-Methylbenzyl Chloride	Protecting group precursor	Low to Moderate
Trityl Chloride	Alternative protecting group precursor	Moderate to High
Fmoc-OSu	Fmoc group source	High

The relatively lower cost of 4-methylbenzyl chloride compared to trityl chloride can make the in-house synthesis of Fmoc-D-Cys(4-MeBzl)-OH an attractive option for large-scale production, contributing to its overall cost-effectiveness.

Performance in Peptide Synthesis: A Data-Driven Comparison

The performance of a protecting group is a critical factor in its overall value. Side reactions can lead to difficult purifications and reduced yields, significantly increasing the effective cost of a synthesis.

Protecting Group	Racemization Potential	β-Elimination/Piperidinylalanine Formation	Cleavage Efficiency
S-4-Methylbenzyl (4-MeBzl)	Moderate	Moderate	Good with strong acid
S-Trityl (Trt)	High	High (especially on Wang resin)	Excellent with mild acid
S-Acetamidomethyl (Acm)	Low	Low	Requires specific reagents (e.g., iodine, mercury(II) acetate)
S-tert-Butyl (tBu)	Low	Low	Requires strong acid (e.g., TFMSA)

Racemization: Cysteine residues are particularly prone to racemization during activation and coupling. While the 4-MeBzl group offers moderate protection against this, the bulky Trityl group can lead to higher levels of racemization, especially with potent coupling reagents.

Side Reactions at the C-Terminus: When cysteine is the C-terminal amino acid, especially on Wang-type resins, it is susceptible to base-catalyzed β-elimination, leading to the formation of dehydroalanine and subsequently 3-(1-piperidinyl)alanine. The use of the 4-MeBzl group can offer a moderate degree of mitigation compared to the more labile Trityl group in this context.

Experimental Protocols

Synthesis of Fmoc-D-Cys(4-MeBzl)-OH

This representative protocol is based on established methods for S-alkylation and Fmoc protection of amino acids.

Step 1: S-Alkylation of D-Cysteine

• Materials: D-cysteine hydrochloride, 4-methylbenzyl chloride, 1,1,3,3-tetramethylguanidine (TMG), Dimethylformamide (DMF).

• Procedure:

  • Dissolve D-cysteine hydrochloride in DMF.

  • Add 1,1,3,3-tetramethylguanidine (TMG) as a base to neutralize the hydrochloride and facilitate the reaction.

  • Add 4-methylbenzyl chloride to the solution and stir at room temperature until the reaction is complete (monitored by TLC).

  • Acidify the reaction mixture and extract the S-(4-methylbenzyl)-D-cysteine.

  • Purify the product by recrystallization.

Step 2: Fmoc Protection

• Materials: S-(4-methylbenzyl)-D-cysteine, Fmoc-OSu (N-(9-Fluorenylmethoxycarbonyloxy)succinimide), Sodium bicarbonate, Dioxane, Water.

• Procedure:

  • Dissolve S-(4-methylbenzyl)-D-cysteine in a mixture of dioxane and aqueous sodium bicarbonate solution.

  • Add a solution of Fmoc-OSu in dioxane dropwise while maintaining the pH between 8.5 and 9.0.

  • Stir the reaction mixture at room temperature until the reaction is complete.

  • Acidify the solution with HCl and extract the Fmoc-D-Cys(4-MeBzl)-OH with ethyl acetate.

  • Wash the organic layer, dry over anhydrous sodium sulfate, and evaporate the solvent.

  • Purify the final product by recrystallization from a suitable solvent system (e.g., toluene) to yield a white solid.

Deprotection of the S-4-Methylbenzyl Group in Fmoc-SPPS

• Materials: Peptide-resin with Cys(4-MeBzl), Trifluoroacetic acid (TFA), Dimethylsulfoxide (DMSO), Anisole.

• Procedure:

  • Prepare a cleavage cocktail of TFA:DMSO:anisole (e.g., 97.9:2:0.1 v/v/v)[1].

  • Treat the peptide-resin with the cleavage cocktail.

  • For complete deprotection, the mixture can be heated (e.g., 70°C for 3 hours)[1].

  • Precipitate the cleaved and deprotected peptide in cold diethyl ether.

  • Wash the peptide pellet with cold ether and dry under vacuum.

Visualization of Synthetic Workflow

Caption: Workflow for the synthesis and application of Fmoc-D-Cys(4-MeBzl)-OH.

Conclusion: A Balanced Choice for Cost-Effective Peptide Synthesis

The evaluation of S-4-Methylbenzyl-D-cysteine reveals it to be a well-balanced and cost-effective choice for many applications in peptide synthesis. While it may not offer the extreme acid lability of the Trityl group, this increased stability can be advantageous in reducing side reactions, particularly when dealing with sensitive sequences or C-terminal cysteine residues.

The lower cost of its starting materials for in-house synthesis, combined with its reliable performance and straightforward deprotection protocols, makes Fmoc-D-Cys(4-MeBzl)-OH a strong contender for both research-scale and large-scale peptide production. Ultimately, the optimal choice of a cysteine protecting group will depend on the specific requirements of the target peptide, including the desired disulfide bond pattern and the sensitivity of other amino acid residues. However, for syntheses where a balance of stability, performance, and economic viability is sought, S-4-Methylbenzyl-D-cysteine presents a compelling and scientifically sound option.

References

• Efficient S-alkylation of cysteine in the presence of 1,1,3,3-tetramethylguanidine. (2025). Source Not Available.
• A Viable Synthesis of N-Methyl Cysteine. (n.d.). PMC - NIH.
• Deprotection of Cys(4-MeBzl). (n.d.). Aapptec Peptides.
• Protocols for the Fmoc SPPS of Cysteine-Containing Peptides. (n.d.). Sigma-Aldrich.
• Fmoc-S-4-methylbenzyl-L-cysteine. (n.d.). Chem-Impex.
• Fmoc-S-4-methylbenzyl-D-cysteine. (n.d.). Chem-Impex.
• Integrating D-Cysteine into Peptide Synthesis: A Guide for Chemists. (n.d.). Source Not Available.
• Application Notes and Protocols for Fmoc-Cys(Bzl)-OH in Solid-Phase Peptide Synthesis (SPPS). (n.d.). Benchchem.
• Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). (n.d.). Source Not Available.
• DBU-Catalyzed transprotection of N-Fmoc-cysteine di- and tripeptides. (2010). Source Not Available.
• impact of purification of fmoc-amino acids on peptide purity in solid phase peptide synthesis. (n.d.). Asian Journal of Pharmaceutical Analysis and Medicinal Chemistry (AJPAMC).
• Modification of cysteine. (2017). WashU Medicine Research Profiles.
• Amino Acid Sidechain Deprotection. (n.d.). Aapptec Peptides.
• US6765109B1 - Preparation of S-aryl-cysteine and its derivatives. (n.d.).
• Electronic Supplementary Inform
• Protocol for Facile Synthesis of Fmoc-N-Me-AA-OH Using 2-CTC Resin as Temporary and Reusable Protecting Group. (2023). PMC.
• Fmoc Solid Phase Peptide Synthesis. (n.d.). ChemPep.
• Synthesis of β-Methyl-L-Cysteine as a Model for a β-Methyl-D-Cysteine Building Block for Incorporation into Microbisporicins. (n.d.). LSU Scholarly Repository.
• Direct Editing of Cysteine to Electrophilic Alkyl Halides in Peptides. (2025). PMC.
• Fmoc-Cys(4-MeBzl)

Sources

• 1. peptide.com [peptide.com]

Safety & Regulatory Compliance

S-4-Methylbenzyl-D-cysteine: Laboratory Disposal &amp; Waste Management Guide

[1][2]

Executive Summary

This technical directive outlines the validated disposal protocols for S-4-Methylbenzyl-D-cysteine (and its structural analogs). While often classified as low-toxicity under GHS criteria, the presence of the thioether linkage and the bulky lipophilic benzyl group dictates specific waste stream management to prevent environmental release of sulfur oxides (SOx) and to ensure compliance with RCRA "Cradle-to-Grave" mandates.[1][]

Core Directive: Do not dispose of this compound down the drain. All disposal must occur via high-temperature incineration through a licensed hazardous waste contractor.[1][]

Part 1: Chemical Profile & Hazard Assessment

To manage waste effectively, we must first understand the chemical behavior that dictates our disposal strategy.

Structural Analysis for Disposal

• Chemical Nature: Protected Amino Acid Derivative.

• Key Functional Groups:

  • Thioether (S-C bond): The sulfur atom is "protected" by the methylbenzyl group. Upon thermal decomposition or reaction with strong oxidizers, this can release sulfur oxides (SOx) or irritating mercaptans.

  • Carboxylic Acid / Amine: Zwitterionic potential, though usually solid at room temperature.[]

• Solubility: Low water solubility due to the lipophilic 4-methylbenzyl moiety; soluble in organic solvents (DMSO, Methanol, DMF).[1]

The "Why" Behind the Protocol

We do not treat this merely as "trash" for two specific mechanistic reasons:

• SOx Generation: Standard municipal waste incineration may not have the scrubbers required to capture sulfur oxides released during combustion, contributing to acid rain. Chemical waste incinerators are mandated to have these scrubbers.

• Biological Oxygen Demand (BOD): If released into waterways, the degradation of benzyl-cysteine derivatives consumes oxygen and introduces nitrogen/sulfur loads that disrupt aquatic ecosystems.

Part 2: Waste Segregation Strategy

Trustworthiness Principle: A safe lab is a segregated lab. Mixing incompatible waste streams is the primary cause of waste-container incidents.[]

Compatibility Matrix

Waste Stream	Compatibility	Technical Rationale
Organic Solids	Compatible	Primary disposal path.[1][3][][4] The compound is stable in solid organic waste.
Non-Halogenated Solvents	Compatible	Soluble in MeOH/EtOH/DMSO.[1][3] Suitable for fuel blending incineration.
Halogenated Solvents	Compatible	Soluble in DCM/Chloroform.[1][3] Must go to specific halogenated waste streams to prevent dioxin formation during incineration.
Aqueous Acid/Base	Restricted	Avoid.[1][3][5][6][7][8][9] Low solubility leads to precipitation and "clogs" in liquid waste containers.
Strong Oxidizers	DANGER	DO NOT MIX. Nitric acid or peroxides can oxidize the sulfur, leading to exothermic reactions and gas evolution.[1][3]

Part 3: Step-by-Step Disposal Workflows

Scenario A: Disposal of Pure Solid (Expired or Excess)

Context: You have a bottle of S-4-Methylbenzyl-D-cysteine that has passed its retest date or is no longer needed.[1][3]

• Container Selection: Use a wide-mouth high-density polyethylene (HDPE) jar compatible with solid organic waste.[1][]

• Transfer: Transfer the solid chemical into the waste container.

  • Note: If the original container is <50 mL, you may place the entire bottle inside the waste jar to minimize dust exposure.

• Labeling: Affix a hazardous waste label.

  • Constituents: Write "S-4-Methylbenzyl-D-cysteine" (Do not use abbreviations like "SMBDC").

  • Hazard Checkbox: Mark "Irritant" (if applicable based on SDS) or "Non-Regulated Organic Solid" depending on local facility codes.

• Closure: Ensure the lid is screwed on tightly. Do not leave a funnel in the neck.

Scenario B: Disposal of Reaction Solutions

Context: The compound is dissolved in a solvent (e.g., DMF, Dichloromethane) after a synthesis step.[1][]

• Identify the Solvent: The solvent dictates the waste stream, not the solute (since the amino acid is <10% of the volume).

• Select Stream:

  • If DCM/Chloroform: Use "Halogenated Organic Waste" carboy.

  • If Methanol/Acetone/DMF: Use "Non-Halogenated Organic Waste" carboy.

• Pre-Pour Check: Verify the carboy is not full and has no evidence of oxidizers (e.g., yellowing, pressure buildup).

• Log It: Record the volume added to the waste log immediately.

Part 4: Visual Decision Logic (Workflow)

The following diagram illustrates the decision-making process for disposing of S-4-Methylbenzyl-D-cysteine.

Figure 1: Decision tree for the segregation and disposal of S-4-Methylbenzyl-D-cysteine based on physical state and solvent carrier.

Part 5: Regulatory Framework & Compliance

RCRA Considerations (USA)

Under the Resource Conservation and Recovery Act (RCRA), this specific compound is not typically "P-listed" (acutely toxic) or "U-listed" (toxic).[1] However, it is regulated as:

• Characteristic Waste: If dissolved in a flammable solvent (Flash point <60°C), it carries the D001 waste code.

• Process Waste: Even if solid, it is a "Chemical Waste" and must not be discarded in regular trash (solid waste).

Satellite Accumulation Areas (SAA)

• Rule: You may store up to 55 gallons of hazardous waste at or near the point of generation.

• Compliance Check: Ensure the container is marked "Hazardous Waste" and kept closed at all times except when adding waste.

Part 6: Emergency Procedures (Spills)

In the event of a spill of solid S-4-Methylbenzyl-D-cysteine:

• PPE: Don nitrile gloves, safety glasses, and a lab coat. If dust is visible, use an N95 dust mask.

• Containment: Do not use water (which spreads the material). Use a dry sweep method or a dust pan.

• Cleanup:

  • Sweep the powder gently to avoid creating airborne dust.

  • Place spilled material into a Ziploc bag or waste jar.

  • Wipe the surface with a damp paper towel (soap and water) to remove residue.

  • Dispose of the paper towel as solid contaminated waste.

References

• U.S. Environmental Protection Agency (EPA). "Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes." EPA.gov. [Link][1][3]

• National Research Council. "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards." National Academies Press. [Link][1][3]

• Occupational Safety and Health Administration (OSHA). "Hazard Communication Standard: Safety Data Sheets." OSHA.gov. [Link][1][3]

Sources

• 1. Waste Code [rcrainfo.epa.gov]
• 3. EPA Hazardous Waste Codes | Environmental Safety, Sustainability and Risk [essr.umd.edu]
• 4. sharedlab.bme.wisc.edu [sharedlab.bme.wisc.edu]
• 5. fishersci.com [fishersci.com]
• 6. assets.thermofisher.cn [assets.thermofisher.cn]
• 7. nmu-mi.newlook.safecollegessds.com [nmu-mi.newlook.safecollegessds.com]
• 8. atsdr.cdc.gov [atsdr.cdc.gov]
• 9. epfl.ch [epfl.ch]